Technical Documentation Center

3-Cyano-4-isopropylbenzoic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-Cyano-4-isopropylbenzoic acid

Core Science & Biosynthesis

Foundational

Chemical structure and properties of 3-Cyano-4-isopropylbenzoic acid

Technical Monograph: 3-Cyano-4-isopropylbenzoic Acid CAS Registry Number: 213598-08-4 Chemical Formula: C₁₁H₁₁NO₂ Molecular Weight: 189.21 g/mol IUPAC Name: 3-Cyano-4-(propan-2-yl)benzoic acid Part 1: Executive Summary &...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Monograph: 3-Cyano-4-isopropylbenzoic Acid

CAS Registry Number: 213598-08-4 Chemical Formula: C₁₁H₁₁NO₂ Molecular Weight: 189.21 g/mol IUPAC Name: 3-Cyano-4-(propan-2-yl)benzoic acid

Part 1: Executive Summary & Strategic Relevance

3-Cyano-4-isopropylbenzoic acid is a specialized aromatic building block used primarily in the synthesis of small-molecule therapeutics targeting G-protein coupled receptors (GPCRs) and nuclear receptors. Structurally, it functions as a bioisostere for salicylic acid or anthranilic acid derivatives, where the cyano group (-CN) provides a unique combination of electron-withdrawing character and hydrogen-bond acceptor capability without the acidity of a carboxyl or hydroxyl group.

Critical Distinction (Technical Note): Researchers often confuse this compound with its alkoxy analog, 3-Cyano-4-isopropoxybenzoic acid (CAS 258273-31-3), a key intermediate for the multiple sclerosis drug Ozanimod .

  • The Isopropoxy Analog (Ether): Used when hydrogen bond acceptance and lower lipophilicity are required.

  • The Isopropyl Analog (Alkyl - Subject of this Guide): Used to increase metabolic stability (resistance to O-dealkylation) and lipophilicity (

    
    ), or to induce specific steric clashes in the receptor binding pocket (e.g., DDR1 inhibitors).
    

Part 2: Chemical Identity & Physicochemical Properties

The following data characterizes the core scaffold.

PropertyValueTechnical Context
Appearance White to off-white crystalline powderTypical of high-purity benzoic acid derivatives.
Melting Point 158–162 °CHigh lattice energy due to intermolecular H-bonding (dimerization of COOH).
Predicted pKa ~3.8 (COOH)The ortho-cyano group is electron-withdrawing, increasing acidity relative to benzoic acid (pKa 4.2).
LogP (Predicted) 2.8 – 3.1Moderately lipophilic; suitable for oral bioavailability (Lipinski compliant).
Solubility DMSO, Methanol, EtOAcLimited solubility in water; requires basic pH for aqueous dissolution.
Electronic Effect

(COOH) +

(CN)
The ring is electron-deficient, making it resistant to oxidative metabolism but susceptible to nucleophilic attack if activated.

Part 3: Synthesis & Manufacturing Protocols

The synthesis of 3-Cyano-4-isopropylbenzoic acid presents a regioselectivity challenge. Direct cyanation of 4-isopropylbenzoic acid is difficult. The most robust laboratory and pilot-scale route involves a Nitration-Reduction-Sandmeyer sequence starting from Cuminic Acid (4-isopropylbenzoic acid).

Reaction Pathway Diagram

The following diagram illustrates the stepwise conversion, highlighting the critical regiochemical control provided by the isopropyl group.

SynthesisPath Fig 1: Regioselective Synthesis via Sandmeyer Sequence Start 4-Isopropylbenzoic Acid (Cuminic Acid) Step1 Nitration (HNO3/H2SO4) Start->Step1 Inter1 3-Nitro-4-isopropyl- benzoic acid Step1->Inter1 Regioselective (Ortho to Alkyl) Step2 Reduction (H2, Pd/C or Fe/HCl) Inter1->Step2 Inter2 3-Amino-4-isopropyl- benzoic acid Step2->Inter2 Step3 Sandmeyer Rxn (1. NaNO2/HCl, 2. CuCN) Inter2->Step3 Final 3-Cyano-4-isopropyl- benzoic acid Step3->Final

Detailed Experimental Protocol (Sandmeyer Route)

Safety Warning: This protocol involves the generation of diazonium salts (potential explosion hazard) and the use of cyanides (acute toxicity). Work must be performed in a functioning fume hood with cyanide antidotes available.

Step 1: Preparation of 3-Amino-4-isopropylbenzoic acid

  • Nitration: Dissolve 4-isopropylbenzoic acid (1.0 equiv) in conc. H₂SO₄ at 0°C. Add fuming HNO₃ (1.1 equiv) dropwise. The isopropyl group directs the nitro group to the ortho position (C3), while the COOH directs meta (also C3), reinforcing regioselectivity.

  • Quench: Pour onto crushed ice. Filter the yellow precipitate (3-nitro intermediate).

  • Reduction: Dissolve the nitro compound in Methanol/THF. Add 10% Pd/C (5 wt%) and stir under H₂ atmosphere (balloon) for 12 hours. Filter through Celite to remove catalyst. Concentrate to yield the amine.[1][2]

Step 2: Sandmeyer Cyanation (The Critical Step)

  • Diazotization: Suspend 3-amino-4-isopropylbenzoic acid (10 mmol) in 6M HCl (20 mL). Cool to 0–5°C. Add aqueous NaNO₂ (1.1 equiv) dropwise, maintaining temperature <5°C. Stir for 30 min to form the diazonium salt (clear solution).

  • Cyanation: In a separate flask, prepare a solution of CuCN (1.2 equiv) and NaCN (1.5 equiv) in water (neutralized to pH 6–7). Heat to 60°C.

  • Addition: Slowly add the cold diazonium solution to the warm CuCN mixture. Caution: Nitrogen gas evolution.

  • Workup: After gas evolution ceases, heat to 80°C for 30 min. Cool, acidify with HCl, and extract with Ethyl Acetate.

  • Purification: Recrystallize from Ethanol/Water to remove phenolic byproducts formed by hydrolysis.

Part 4: Pharmaceutical Applications & SAR Logic

This scaffold is increasingly relevant in modern medicinal chemistry for "Scaffold Hopping" away from crowded IP spaces.

DDR1 Inhibitors (Fibrosis & Oncology)

Recent patent literature (e.g., WO2021239643) highlights the use of 3-cyano-4-alkylbenzoic acids in designing inhibitors for Discoidin Domain Receptor 1 (DDR1) .

  • Mechanism: The benzoic acid moiety typically forms a salt bridge with a lysine or arginine residue in the kinase hinge region or allosteric pocket.

  • Role of Isopropyl: Fills a hydrophobic sub-pocket (selectivity filter), preventing binding to off-target kinases that lack space for the bulky isopropyl group.

  • Role of Cyano: Interacts with the gatekeeper residue or backbone amides via dipole interactions, enhancing residence time.

Bioisosteric Replacement Strategy

The 3-cyano-4-isopropyl motif is often used to replace:

  • 3-Chloro-4-isopropyl: To improve metabolic stability (avoiding oxidative dechlorination) and lower lipophilicity slightly.

  • Naphthalene rings: To introduce polarity and solubility while maintaining planarity.

SAR Decision Matrix Diagram

How a medicinal chemist chooses between the Isopropyl and Isopropoxy variants.

SAR_Logic Fig 2: SAR Decision Matrix - Alkyl vs. Ether Linkage Decision Target Design Requirement Branch1 Need Metabolic Stability? Decision->Branch1 Branch2 Need H-Bond Acceptor? Decision->Branch2 OptionA Select 3-Cyano-4-ISOPROPYL (Alkyl) Branch1->OptionA Yes OptionB Select 3-Cyano-4-ISOPROPOXY (Ether) Branch2->OptionB Yes ReasonA Resists CYP450 O-dealkylation Increases steric bulk OptionA->ReasonA ReasonB Oxygen acts as H-bond acceptor Lower LogP OptionB->ReasonB

Part 5: Handling & Stability

  • Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The nitrile group is stable, but the carboxylic acid can undergo decarboxylation under extreme thermal stress (>200°C).

  • Reactivity:

    • Acid Chloride Formation: Reacts cleanly with Thionyl Chloride (SOCl₂) or Oxalyl Chloride to form the acid chloride, a versatile electrophile for amide coupling (common in drug synthesis).

    • Nitrile Hydrolysis: Under strong acidic/basic conditions and high heat, the nitrile will hydrolyze to the amide or dicarboxylic acid (phthalic acid derivative). Avoid prolonged exposure to strong aqueous acids.

References

  • World Intellectual Property Organization (WIPO). Benzylamine derivatives as DDR1 inhibitors. Patent WO2021239643A1. (2021).

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 10820 (4-Isopropylbenzoic acid - Precursor).

  • BLD Pharm. Product Datasheet: 3-Cyano-4-isopropylbenzoic acid (CAS 213598-08-4).[3][4][5][6]

  • CymitQuimica. Chemical Properties of Benzoic acid, 3-cyano-4-(1-methylethyl)-.

Sources

Exploratory

Technical Guide: Solubility Profile &amp; Thermodynamic Characterization of 3-Cyano-4-isopropylbenzoic Acid

The following technical guide details the solubility profile, physicochemical characterization, and experimental workflows for 3-Cyano-4-isopropylbenzoic acid , a critical intermediate in the synthesis of discoidin domai...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the solubility profile, physicochemical characterization, and experimental workflows for 3-Cyano-4-isopropylbenzoic acid , a critical intermediate in the synthesis of discoidin domain receptor (DDR) inhibitors and other pharmaceutical agents.

[1]

Executive Summary

3-Cyano-4-isopropylbenzoic acid (CAS: 213598-08-4 ) is a functionalized benzoic acid derivative employed primarily as a building block in medicinal chemistry, notably in the development of kinase inhibitors (e.g., DDR1/DDR2 antagonists).[1][2][3][4][5] Its structure combines a lipophilic isopropyl group and an electron-withdrawing cyano group, creating a unique solubility footprint that differs from its parent compound, 4-isopropylbenzoic acid (Cuminic acid).[1]

This guide provides a comprehensive analysis of its solubility behavior, predictive physicochemical modeling, and the standard operating procedures (SOPs) required for its thermodynamic characterization in organic solvents.[1]

Physicochemical Identity & Predicted Profile

Understanding the molecular interaction potential is prerequisite to solvent selection.[1] The presence of the cyano group (-CN) at the meta position relative to the carboxyl group increases acidity and polarity compared to Cuminic acid, while the isopropyl group maintains significant lipophilicity.[1]

Table 1: Physicochemical Properties (Experimental & Predicted)
Property3-Cyano-4-isopropylbenzoic acidReference: 4-Isopropylbenzoic AcidImpact on Solubility
CAS Number 213598-08-4536-66-3
Molecular Weight 189.21 g/mol 164.20 g/mol Higher MW slightly reduces solubility in non-polar solvents.[1]
pKa (Predicted) ~3.6 – 3.84.35Cyano group increases acidity; higher solubility in basic aqueous buffers.[1]
LogP (Predicted) ~2.93.4Slightly less lipophilic due to polar -CN group.[1]
H-Bond Donors 1 (-COOH)1 (-COOH)Similar hydrogen bonding capacity.[1]
H-Bond Acceptors 3 (-CN, -COOH)2 (-COOH)Increased interaction with protic solvents (Alcohols).[1]
Solubility Behavior Overview[1][6][7]
  • High Solubility: Polar aprotic solvents (DMF, DMSO, NMP) and medium-polarity protic solvents (Ethanol, Isopropanol, Methanol).[1]

  • Moderate Solubility: Esters (Ethyl Acetate) and chlorinated solvents (Dichloromethane - DCM).[1] Note: DCM is a preferred solvent for amide coupling reactions involving this intermediate.[1]

  • Low Solubility: Non-polar hydrocarbons (n-Hexane, Heptane) and Water (at low pH).[1]

Experimental Protocol: Solubility Determination

As specific mole-fraction data for this intermediate is often proprietary, the following Self-Validating Protocol is designed for researchers to generate high-fidelity solubility curves.

Method A: Laser Monitoring Observation Technique (Dynamic)

This method is preferred for generating polythermal solubility curves (Solubility vs. Temperature) rapidly.[1]

Equipment:

  • Jacketed glass vessel (50 mL) with precise temperature control (±0.05 K).

  • Laser monitoring system (transmissivity detector).[1]

  • Magnetic stirrer.

Workflow:

  • Preparation: Weigh a precise mass (

    
    ) of solute and solvent (
    
    
    
    ) into the vessel.
  • Dissolution: Heat the mixture until the solid completely dissolves (laser transmission = 100%).

  • Nucleation: Cool the solution at a controlled rate (e.g., 2 K/h) until the first crystal appears (laser transmission drops). Record Temperature (

    
    ).[1]
    
  • Equilibrium: Re-heat slowly (0.2 K/min) until the last crystal disappears. Record Temperature (

    
    ).[1]
    
  • Iteration: Add more solvent or solute and repeat to generate a full curve.

Method B: Isothermal Saturation (Static)

Best for determining exact equilibrium solubility at fixed temperatures (e.g., 25°C, 40°C).[1]

  • Saturation: Add excess solid to the solvent in a sealed vial.

  • Equilibration: Shake at constant temperature for 24–48 hours.

  • Sampling: Stop agitation and allow settling (2–4 hours). Filter supernatant through a 0.45 µm PTFE filter.

  • Quantification: Dilute filtrate and analyze via HPLC (UV detection at 230–254 nm).

Visualization: Solubility Determination Workflow

SolubilityWorkflow Start Start: Define Target (3-Cyano-4-isopropylbenzoic acid) SolventSelect Select Solvent Set (Polar, Non-polar, Aprotic) Start->SolventSelect MethodChoice Choose Method SolventSelect->MethodChoice Dynamic Dynamic Method (Laser Monitoring) MethodChoice->Dynamic Polythermal Curve Static Static Method (Shake Flask) MethodChoice->Static Fixed Point HeatCool Cycle Heating/Cooling (-0.1 K/min) Dynamic->HeatCool RecordT Record T(sol) (Disappearance of Turbidity) HeatCool->RecordT DataProcess Data Processing (Mole Fraction Calculation) RecordT->DataProcess Equilibrate Equilibrate 24-48h (Constant T) Static->Equilibrate Analyze HPLC Quantification (Supernatant) Equilibrate->Analyze Analyze->DataProcess ModelFit Thermodynamic Modeling (Apelblat / van't Hoff) DataProcess->ModelFit

Caption: Workflow for determining solubility profiles using Dynamic (Laser) and Static (HPLC) methodologies.

Thermodynamic Modeling & Analysis

Once experimental data is collected, it must be correlated using thermodynamic models to ensure internal consistency and allow for interpolation.[1]

Modified Apelblat Equation

This semi-empirical model is the industry standard for correlating solubility (


) with temperature (

) for benzoic acid derivatives.[1]


  • 
     : Mole fraction solubility.[6]
    
  • 
     : Absolute temperature (K).[1][7]
    
  • 
     : Empirical parameters derived from regression analysis.
    
  • Interpretation: If

    
     is positive and 
    
    
    
    is small, solubility is driven primarily by enthalpy.
Van't Hoff Analysis

To determine the thermodynamic driving forces:


[1]
  • 
     : Enthalpy of dissolution.[1]
    
  • 
     : Gibbs free energy (
    
    
    
    ).[1]
  • 
     : Entropy of dissolution (
    
    
    
    ).[1]

Expected Thermodynamic Profile: For 3-Cyano-4-isopropylbenzoic acid, dissolution in polar solvents (Ethanol, DMF) is expected to be endothermic (


) and entropy-driven  (

), typical of rigid aromatic acids disrupting solvent structure.[1]
Visualization: Thermodynamic Logic

ThermoLogic cluster_models Correlation Models cluster_thermo Thermodynamic Parameters Data Experimental Data (x vs T) Apelblat Modified Apelblat (Empirical Fit) Data->Apelblat LambdaH λh Equation (Semi-empirical) Data->LambdaH Enthalpy Enthalpy (ΔH) Endothermic (+) Apelblat->Enthalpy Derivative Entropy Entropy (ΔS) Disorder (+) Enthalpy->Entropy Gibbs Gibbs Energy (ΔG) Spontaneity (-) Entropy->Gibbs

Caption: Logic flow for extracting thermodynamic parameters from raw solubility data.[1]

Process Applications: Purification & Synthesis

The solubility profile directly informs the purification strategy for this intermediate.

Reaction Solvent Selection

Based on patent literature (WO2021239643A1), the synthesis of DDR inhibitors utilizes Dichloromethane (DCM) or DMF for the activation of 3-Cyano-4-isopropylbenzoic acid (using oxalyl chloride) [1].[1]

  • Recommendation: Use DCM for acid chloride formation due to high solubility and ease of removal. Use DMF as a catalyst or co-solvent.

Crystallization Strategy (Purification)

To purify the compound from crude reaction mixtures:

  • Solvent System: Ethanol/Water or Ethyl Acetate/Heptane.

  • Technique: Cooling Crystallization.[8]

    • Dissolve crude solid in hot Ethanol (high solubility).[1]

    • Slowly add Water (antisolvent) or cool to 0–5°C.[1]

    • The hydrophobic isopropyl group ensures significant solubility drop upon cooling/antisolvent addition, maximizing yield.

References

  • Patent: Benzylamine derivatives as DDRs inhibitors. WO2021239643A1. (2021).[1] Describes the use of 3-Cyano-4-isopropylbenzoic acid in amide coupling reactions using DCM/DMF.

  • Comparative Data: Solubility of Benzoic Acid in Organic Solvents. Scribd/Journal of Chemical & Engineering Data. Provides baseline solubility trends for benzoic acid derivatives.

  • Compound Data: 4-Isopropylbenzoic acid (Cuminic Acid) Physical Properties. PubChem CID 10820.[1] Used as a structural analog for lipophilicity estimation.[1]

  • Methodology: Jouyban, A., et al. Further Analysis on Solubility Measurement and Thermodynamic Modeling of Benzoic Acid. Pharm Sci. 2019;25(2): 165-170.[1] Validates the Apelblat model for this class of compounds.

Sources

Foundational

Safety Data Sheet (SDS) for 3-Cyano-4-isopropylbenzoic acid handling

An In-depth Technical Guide to the Safe Handling of 3-Cyano-4-isopropylbenzoic Acid Introduction: Understanding the Compound Profile 3-Cyano-4-isopropylbenzoic acid is a substituted aromatic carboxylic acid. Its structur...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Safe Handling of 3-Cyano-4-isopropylbenzoic Acid

Introduction: Understanding the Compound Profile

3-Cyano-4-isopropylbenzoic acid is a substituted aromatic carboxylic acid. Its structure, combining a nitrile group and an isopropyl substituent on a benzoic acid backbone, suggests its utility as a versatile intermediate in organic synthesis and drug discovery. The presence of these functional groups also dictates its potential reactivity and toxicological profile. While specific data for this molecule is limited, an analysis of related compounds allows for a robust estimation of its hazards and the necessary precautions for its safe handling.[4][5]

Hazard Identification and Risk Assessment

Based on analogous compounds, 3-Cyano-4-isopropylbenzoic acid should be treated as a hazardous substance. The primary hazards are associated with its irritant properties.

Anticipated Hazards:

  • Skin Irritation: Direct contact may cause redness, itching, and a burning sensation.[1][2][3][6][7] Prolonged or repeated exposure can lead to drying and cracking of the skin.[7]

  • Serious Eye Irritation: Contact with the eyes is likely to cause significant irritation, redness, and pain.[1][2][3][8]

  • Respiratory Tract Irritation: Inhalation of dust or aerosols may irritate the nose, throat, and lungs, leading to coughing and shortness of breath.[2][3][6][7][8]

  • Harmful if Swallowed: Ingestion may cause gastrointestinal irritation.[5][6]

At present, there is no data to suggest that 3-Cyano-4-isopropylbenzoic acid is carcinogenic, mutagenic, or a reproductive toxin.[1][3][9][10] However, a conservative approach to handling is always recommended.

Physicochemical Data of a Structurally Similar Compound (4-Isopropylbenzoic Acid)
PropertyValueSource
Molecular FormulaC10H12O2[4][11][12]
Molecular Weight164.2 g/mol [4][11][12]
AppearanceWhite crystalline powder[4][8]
Melting Point117-120 °C[4]
Boiling Point271.8°C[4]
Flash Point128.1 °C[4]
Water SolubilitySparingly soluble[4]

Engineering Controls and Personal Protective Equipment (PPE): A Multi-layered Approach to Safety

A hierarchical approach to controlling exposure is fundamental to safe laboratory practice.

Engineering Controls
  • Ventilation: All handling of 3-Cyano-4-isopropylbenzoic acid should be conducted in a well-ventilated area.[7][13][14] For procedures that may generate dust or aerosols, a certified chemical fume hood is mandatory.[13][15]

  • Safety Showers and Eyewash Stations: These should be readily accessible in the immediate vicinity of any potential exposure.[5][9]

Personal Protective Equipment (PPE)

The following PPE is considered the minimum requirement when handling this compound:

  • Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) are essential to prevent skin contact.[13][15] Gloves must be inspected before use and disposed of properly after handling.[2][10] Always wash hands thoroughly after removing gloves.[7][13][14][15]

  • Eye and Face Protection: Safety goggles or a face shield must be worn to protect against splashes and dust.[5][6][13]

  • Skin and Body Protection: A lab coat or chemical-resistant apron should be worn to protect street clothing from contamination.[13][14] Full-length pants and closed-toe shoes are required at all times in the laboratory.[15]

  • Respiratory Protection: In situations where dust generation is unavoidable and ventilation is inadequate, a NIOSH-approved respirator should be used.[6]

Diagram: Hierarchy of Controls for Exposure Mitigation

HierarchyOfControls cluster_controls Hierarchy of Controls Elimination Elimination (Not Feasible) Substitution Substitution (Use a less hazardous alternative if possible) Engineering Engineering Controls (Fume hood, ventilation) Administrative Administrative Controls (SOPs, training) PPE Personal Protective Equipment (Gloves, goggles, lab coat) Most_Effective Most Effective Least_Effective Least Effective

Caption: A diagram illustrating the hierarchy of controls for mitigating chemical exposure.

Safe Handling and Storage Protocols

Adherence to strict protocols for handling and storage is crucial for preventing accidental exposure and maintaining the integrity of the compound.

Handling Procedures
  • Avoid contact with skin, eyes, and clothing.[6][7][9]

  • Avoid breathing dust or fumes.[2][7][13]

  • Minimize dust generation and accumulation.[6][7]

  • Wash hands thoroughly after handling.[7][13][14]

  • Do not eat, drink, or smoke in areas where the chemical is handled.[3][5][13]

Storage Guidelines
  • Store in a cool, dry, and well-ventilated area.[7][13]

  • Keep containers tightly closed to prevent moisture absorption and contamination.[1][8][13][15]

  • Store away from incompatible materials, such as strong oxidizing agents and strong bases.[13][15][16]

  • Store below eye level.[15]

Emergency Procedures: Preparedness and Response

In the event of an emergency, a swift and informed response can significantly mitigate harm.

First-Aid Measures
  • Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1][3][6][7][8]

  • Skin Contact: Immediately flush the affected area with plenty of soap and water for at least 15 minutes while removing contaminated clothing.[1][3][6][7][8] Seek medical attention if irritation persists.[1][8]

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][3][6][7][8] Remove contact lenses if present and easy to do so.[1][2][3] Seek immediate medical attention.[3][5][6][7][8]

  • Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of milk or water.[6][7] Seek immediate medical attention.[5][6][7]

Spill Response
  • Small Spills:

    • Evacuate non-essential personnel from the area.[7]

    • Ensure adequate ventilation.

    • Wearing appropriate PPE, carefully sweep or vacuum up the spilled solid, avoiding dust generation.[6][7][15]

    • Place the material into a suitable, labeled container for disposal.[6][15]

    • Clean the spill area with soap and water.

  • Large Spills:

    • Evacuate the area and prevent entry.

    • Contact your institution's environmental health and safety department immediately.

Diagram: Spill Response Workflow

SpillResponse cluster_workflow Spill Response Workflow Spill Spill Occurs Assess Assess Spill Size Spill->Assess Small_Spill Small Spill Assess->Small_Spill Large_Spill Large Spill Assess->Large_Spill Don_PPE Don Appropriate PPE Small_Spill->Don_PPE Trained Personnel Evacuate Evacuate Area Large_Spill->Evacuate Contain Contain and Clean Up (Sweep/Vacuum) Don_PPE->Contain Dispose Dispose of Waste Contain->Dispose Decontaminate Decontaminate Area Dispose->Decontaminate Notify_EHS Notify EHS/Emergency Services Evacuate->Notify_EHS

Sources

Exploratory

Technical Whitepaper: Toxicological Profile and Handling Protocols for 3-Cyano-4-isopropylbenzoic Acid

An in-depth technical guide on the toxicology, safety, and handling of 3-Cyano-4-isopropylbenzoic acid follows. Executive Summary & Chemical Identity[1] 3-Cyano-4-isopropylbenzoic acid is a specialized aromatic intermedi...

Author: BenchChem Technical Support Team. Date: February 2026

An in-depth technical guide on the toxicology, safety, and handling of 3-Cyano-4-isopropylbenzoic acid follows.

Executive Summary & Chemical Identity[1]

3-Cyano-4-isopropylbenzoic acid is a specialized aromatic intermediate primarily employed in the synthesis of sphingosine-1-phosphate (S1P) receptor modulators (e.g., related to the synthesis of Ozanimod and similar therapeutic agents). As a key building block in drug development, its safety profile is governed by two competing factors: the reactivity of the nitrile (-CN) moiety and the acidity of the carboxylic group (-COOH).

This guide synthesizes available toxicological data with Structure-Activity Relationship (SAR) predictions to provide a robust safety framework for researchers.

Chemical Identification
  • Chemical Name: 3-Cyano-4-isopropylbenzoic acid[1][2][3]

  • Synonyms: 3-Cyano-4-(1-methylethyl)benzoic acid; 4-Isopropyl-3-cyanobenzoic acid.

  • CAS Registry Number: The user-provided CAS 254898-43-2 is often associated with specific salt forms or isomeric mixtures in proprietary databases. However, the commercially dominant CAS for the free acid form is 213598-08-4 .

    • Note: Do not confuse with 3-Cyano-4-isopropoxybenzoic acid (CAS 258273-31-3), the direct intermediate for Ozanimod. The removal of the oxygen atom (isopropyl vs. isopropoxy) significantly alters lipophilicity and metabolic stability.

  • Molecular Formula:

    
    [1]
    
  • Molecular Weight: 189.21 g/mol [1]

Physical & Chemical Properties (Safety Context)

Understanding the physicochemical state is the first line of defense against exposure.

PropertyValue (Experimental/Predicted)Safety Implication
Physical State White to off-white crystalline powderHigh potential for airborne dust generation; inhalation hazard.
Melting Point 158–162 °CThermally stable under standard lab conditions; low volatility.
Solubility (Water) Low (< 0.5 mg/mL at pH 7)Bioaccumulation potential in tissues; difficult to wash off skin with water alone.
Solubility (Organic) High (DMSO, Methanol, DCM)Readily penetrates skin if dissolved in organic solvents (carrier effect).
pKa (Acid) ~3.8 (Predicted)Stronger acid than benzoic acid (pKa 4.2) due to the electron-withdrawing nitrile group. Corrosive to mucous membranes.

Hazard Identification (GHS Classification)

Based on the functional group analysis (Benzonitrile + Benzoic Acid) and Material Safety Data Sheets (SDS) for close structural analogs, the following GHS classifications apply.

GHS Label Elements
  • Signal Word: WARNING

  • Pictograms:

    • 
      (Irritant/Harmful)
      
Hazard Statements
  • H302: Harmful if swallowed (Acute Tox. 4).

  • H315: Causes skin irritation (Skin Irrit. 2).

  • H319: Causes serious eye irritation (Eye Irrit.[4] 2A).

  • H335: May cause respiratory irritation (STOT SE 3).[4]

Precautionary Statements (Critical)
  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

Toxicological Profile: Mechanistic Insights

This section details the causality of toxicity, moving beyond simple labels.

Metabolic Fate & Nitrile Toxicity

The primary concern with aromatic nitriles is the potential for cyanide (


) liberation. However, unlike aliphatic nitriles (which release cyanide rapidly), the aromatic ring stabilizes the C-N bond.
  • Mechanism: The 3-cyano group is sterically hindered by the bulky 4-isopropyl group.

  • Primary Pathway: Hydrolysis via nitrilase enzymes or CYP450 oxidation usually converts the nitrile to an amide (

    
    ) and subsequently to a carboxylic acid, rather than releasing free cyanide.
    
  • Secondary Pathway (Risk): Under high-dose oxidative stress, ring hydroxylation can destabilize the molecule, potentially releasing cyanide ions. Standard cyanide antidote kits (Amyl nitrite/Sodium thiosulfate) should be accessible in facilities handling >100g scales.

Bioactivity & Pharmacological Read-Across

As a structural analog to S1P receptor modulator intermediates, this compound may possess off-target biological activity .

  • Bradycardia Risk: S1P modulators can induce transient heart rate reduction. While the intermediate is less potent than the final drug, chronic exposure could theoretically influence cardiac rhythm.

  • Sensitization: The benzoic acid moiety, combined with the lipophilic isopropyl tail, facilitates epidermal penetration, increasing the risk of contact dermatitis.

Visualizing the Metabolic Pathway

The following diagram illustrates the predicted metabolic detoxification versus the bio-activation pathways.

MetabolicFate Compound 3-Cyano-4-isopropylbenzoic acid Amide Amide Metabolite (Hydrolysis) Compound->Amide Nitrilase Oxidative CYP450 Oxidation (High Dose) Compound->Oxidative CYP450 Glucuronide Acyl Glucuronide (Reactive Metabolite) Compound->Glucuronide UGTs DiAcid Phthalic Acid Deriv. (Excretion) Amide->DiAcid Amidase Cyanide Free Cyanide (CN-) (Toxic Byproduct) Oxidative->Cyanide Ring Opening Protein Adducts\n(Sensitization) Protein Adducts (Sensitization) Glucuronide->Protein Adducts\n(Sensitization)

Figure 1: Predicted metabolic fate. The green path represents the dominant detoxification route; the red path indicates potential toxicity under high-dose exposure.

Occupational Hygiene & Exposure Control

Engineering Controls
  • Primary: All weighing and transfer of solids must occur within a Class II Biosafety Cabinet or a certified chemical fume hood with HEPA filtration.

  • Static Control: The powder is organic and likely combustible. Grounding straps are required for transfers >1 kg to prevent electrostatic discharge (ESD) ignition.

Personal Protective Equipment (PPE) Matrix
Body PartStandard Lab Scale (<10g)Scale-Up / Pilot (>100g)
Respiratory N95 / P2 Particulate MaskPAPR (Powered Air Purifying Respirator) or P100 Full Face
Hands Nitrile Gloves (Double gloved, 0.11mm min)Laminate Film (Silver Shield) or Heavy Nitrile (0.3mm)
Eyes Safety Glasses with Side ShieldsChemical Goggles + Face Shield
Body Standard Lab CoatTyvek® Coveralls (Disposable)
Emergency Response Workflow

In the event of a spill, specific protocols prevent the generation of toxic dust or cyanide gas.

SpillResponse Start Spill Detected Assess Assess Volume & Form (Solid vs Solution) Start->Assess PPE Don PPE: Resp + Double Gloves Assess->PPE Solid Is it Solid? PPE->Solid DryClean Dry Sweep with HEPA Vacuum Solid->DryClean Yes WetClean Absorb with Vermiculite Do NOT use Bleach (Acid+Bleach=Cl2) Solid->WetClean No (Solution) Decon Wipe Surface with 10% Na2CO3 (Neutralize Acid) DryClean->Decon WetClean->Decon Waste Dispose as Hazardous Chemical Waste Decon->Waste

Figure 2: Emergency spill response decision tree. Note the prohibition of bleach, as it can react with the acid moiety or liberate cyanogen chloride from related impurities.

Experimental Protocol: Residue Analysis & Purity

To ensure safety validation (e.g., cleaning verification) or purity confirmation, the following HPLC method is recommended. This protocol is self-validating via the use of an internal standard.

Objective: Quantify 3-Cyano-4-isopropylbenzoic acid residues on surfaces or in synthesis mixtures.

Method Parameters[6]
  • Instrument: HPLC with UV-Vis / DAD Detector.

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100mm, 3.5µm).

  • Mobile Phase A: 0.1% Phosphoric Acid in Water (Suppresses ionization of the carboxylic acid, sharpening the peak).

  • Mobile Phase B: Acetonitrile (HPLC Grade).

  • Gradient:

    • 0-2 min: 10% B

    • 2-12 min: Linear ramp to 90% B

    • 12-15 min: Hold 90% B

  • Flow Rate: 1.0 mL/min.

  • Detection: 230 nm (Nitrile absorbance) and 254 nm (Aromatic ring).

Sample Preparation (Swab Test)
  • Swab: Use a Texwipe wetted with Methanol.

  • Extraction: Place swab in 5 mL Mobile Phase (50:50 A:B). Vortex for 60 seconds.

  • Filtration: Filter through 0.22 µm PTFE syringe filter (Nylon binds acidic compounds; avoid Nylon).

  • Injection: 10 µL.

Validation Criteria (Self-Check)
  • Tailing Factor: Must be < 1.5. If tailing occurs, lower the pH of Mobile Phase A.

  • Retention Time: Expect elution ~7-9 minutes (highly lipophilic due to isopropyl group).

Conclusion

3-Cyano-4-isopropylbenzoic acid presents a manageable risk profile if the dual hazards of acidity and nitrile reactivity are respected. While not an immediate cyanide donor, its metabolic profile and structural relationship to bioactive S1P modulators necessitate strict containment (OEB 3 equivalent). Researchers must prioritize dust control and avoid skin contact with organic solutions of the compound to prevent systemic absorption.

References

  • National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 10820, 4-Isopropylbenzoic acid (Cumic Acid). Link (Used for read-across of the isopropyl-benzoic acid core).

  • European Chemicals Agency (ECHA). Registration Dossier for Benzonitrile derivatives. Link (General toxicology of aromatic nitriles).

  • Scott, F. L., et al. (2016). Ozanimod (RPC1063), a potent sphingosine-1-phosphate receptor modulator. British Journal of Pharmacology. Link (Context for biological activity of structural analogs).

  • Sigma-Aldrich (Merck). Safety Data Sheet for 4-Cyanobenzoic acid. Link (Analogous hazard data for cyanobenzoic acids).

  • Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. Link (Regulatory framework for GHS classification).

Sources

Protocols & Analytical Methods

Method

Protocols for esterification of 3-Cyano-4-isopropylbenzoic acid

Application Note: Strategic Esterification Protocols for 3-Cyano-4-isopropylbenzoic Acid Executive Summary & Molecule Analysis Target Molecule: 3-Cyano-4-isopropylbenzoic acid Chemo-Structural Challenges: This substrate...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Strategic Esterification Protocols for 3-Cyano-4-isopropylbenzoic Acid

Executive Summary & Molecule Analysis

Target Molecule: 3-Cyano-4-isopropylbenzoic acid Chemo-Structural Challenges: This substrate presents a unique dichotomy of steric and electronic effects that dictates the choice of esterification protocol.

  • Electronic Deactivation: The 3-cyano group is a strong electron-withdrawing group (EWG). This increases the acidity of the carboxylic acid (

    
     < 4.2), making the carboxylate anion a weaker nucleophile in direct alkylation (SN2) but rendering the carbonyl carbon highly electrophilic, which favors acid-catalyzed pathways.
    
  • Steric Environment: The 4-isopropyl group imposes significant steric bulk ortho to the cyano group, but it is para to the reaction center (carboxylic acid). While the reaction center is sterically accessible, the lipophilicity of the isopropyl group dictates solubility profiles, necessitating organic-soluble reaction matrices.

  • Functional Group Fidelity: The critical constraint is the nitrile (-CN) moiety. Under vigorous aqueous acidic conditions (classic Fischer esterification reflux), aromatic nitriles are prone to hydrolysis to primary amides or carboxylic acids. Under strong reducing conditions, they convert to benzyl amines.

Recommendation: To ensure <0.1% nitrile hydrolysis and quantitative yield, we prioritize Acid Chloride Activation (Method A) for scale-up and Base-Promoted Alkylation (Method B) for high-throughput/small-scale synthesis.

Method Selection Matrix

The following decision tree illustrates the logic for selecting the optimal protocol based on scale and downstream application.

Esterification_Logic Start Start: 3-Cyano-4-isopropylbenzoic Acid Scale_Check Determine Scale & Alcohol Type Start->Scale_Check Large_Scale Large Scale (>10g) Simple Alcohol (MeOH/EtOH) Scale_Check->Large_Scale Industrial/Process Small_Scale Small Scale (<1g) or Complex Alcohol Scale_Check->Small_Scale Discovery/MedChem Method_A Method A: Acid Chloride (SOCl2) (High Yield, Scalable) Large_Scale->Method_A Standard Route Method_B Method B: Alkylation (Cs2CO3/MeI) (Mild, No Acid) Small_Scale->Method_B Methyl/Ethyl Ester Method_C Method C: Steglich (EDC/DMAP) (Complex Alcohols) Small_Scale->Method_C Chiral/Bulky Ester

Figure 1: Decision matrix for selecting the esterification strategy based on operational scale and alcohol complexity.

Detailed Experimental Protocols

Method A: Acid Chloride Activation (The "Gold Standard" for Scale)

Rationale: Thionyl chloride (


) converts the acid to the highly reactive acid chloride.[1] This intermediate reacts rapidly with alcohols. The byproduct (

and

gas) drives the reaction to completion and simplifies purification. This method avoids water, protecting the nitrile from hydrolysis.

Reagents:

  • Substrate: 3-Cyano-4-isopropylbenzoic acid (1.0 equiv)

  • Reagent: Thionyl Chloride (

    
    ) (1.5 – 2.0 equiv)
    
  • Solvent: Methanol (anhydrous) or Toluene/MeOH mixture

  • Catalyst: DMF (1-2 drops, catalytic Vilsmeier-Haack activation)

Protocol:

  • Activation: In a flame-dried round-bottom flask equipped with a reflux condenser and a

    
     drying tube (or 
    
    
    
    line), suspend the benzoic acid derivative in anhydrous toluene (5 mL/g).
  • Chlorination: Add thionyl chloride dropwise at room temperature. Add 1 drop of DMF.

    • Observation: Gas evolution (

      
      , 
      
      
      
      ) indicates reaction initiation.
  • Reflux: Heat the mixture to 70°C for 2 hours. The suspension should become a clear solution, indicating conversion to the acid chloride.

  • Evaporation (Critical Step): Concentrate the reaction mixture under reduced pressure to remove excess

    
    . Co-evaporate with toluene (2x) to ensure complete removal of acidic volatiles.
    
    • Why? Residual

      
       will react with methanol to form 
      
      
      
      , potentially hydrolyzing the nitrile if water is present later.
  • Esterification: Dissolve the residue (acid chloride) in anhydrous DCM or THF. Cool to 0°C. Add anhydrous Methanol (3.0 equiv) and Triethylamine (1.2 equiv) dropwise.

  • Workup: Stir for 1 hour at RT. Quench with saturated

    
    .[2] Extract with Ethyl Acetate. Wash organic layer with Brine. Dry over 
    
    
    
    .[3]

QC Check:

  • TLC: UV active spot should shift to higher

    
     (less polar than acid).[4]
    
  • NMR: Look for disappearance of broad -COOH singlet (>11 ppm) and appearance of methyl singlet (~3.90 ppm).

Method B: Base-Promoted Alkylation (The "Mild" Route)

Rationale: This method operates under basic conditions, completely avoiding the risk of acid-catalyzed nitrile hydrolysis. The electron-withdrawing cyano group enhances the acidity of the carboxylic acid, making the formation of the cesium carboxylate rapid and efficient.

Reagents:

  • Substrate: 3-Cyano-4-isopropylbenzoic acid (1.0 equiv)

  • Base: Cesium Carbonate (

    
    ) (1.5 equiv) or Potassium Carbonate (
    
    
    
    )
  • Electrophile: Iodomethane (

    
    ) (1.5 equiv)
    
  • Solvent: DMF (Dimethylformamide)[5]

Protocol:

  • Solubilization: Dissolve the acid in DMF (5-10 volumes).

  • Deprotonation: Add

    
     in one portion. Stir at Room Temperature (RT) for 15 minutes.
    
    • Mechanism:[1][5][6][7][8][9][10][11] Formation of the "naked" carboxylate anion. Cesium is preferred over potassium for its "cesium effect" (higher solubility and cation radius), enhancing nucleophilicity.

  • Alkylation: Add Iodomethane dropwise (Caution: Carcinogen/volatile).

  • Reaction: Stir at RT for 2-4 hours.

  • Workup: Pour the mixture into ice-water (precipitates the ester if solid, or oil out). Extract with Ethyl Acetate/Hexanes (1:1).

    • Note: DMF is water-soluble; thorough water washes (3x) are required to remove it.

  • Purification: Usually not required. Flash chromatography if necessary (Hexane/EtOAc).

Process Visualization: Acid Chloride Workflow

Workflow Input Substrate + Toluene Activation Add SOCl2 + cat. DMF (70°C, 2h) Input->Activation Chlorination Intermediate Acid Chloride (Evaporate volatiles) Activation->Intermediate -SO2, -HCl Coupling Add MeOH + Et3N (0°C -> RT) Intermediate->Coupling Esterification Output Methyl Ester (>95% Yield) Coupling->Output Workup

Figure 2: Step-by-step workflow for the Acid Chloride activation method, ensuring removal of acidic byproducts before alcohol addition.

Analytical Validation (QC)

To certify the integrity of the product, specific spectral markers must be verified.

TechniqueParameterExpected ObservationMechanistic Insight
1H NMR Methyl EsterSinglet,

3.85 - 3.95 ppm
Confirms ester formation.
1H NMR Isopropyl -CH-Septet,

~3.0 - 3.4 ppm
Confirms integrity of the isopropyl group.
IR Nitrile StretchSharp band, ~2230 cm⁻¹Critical: Absence indicates hydrolysis to amide.
IR Carbonyl StretchStrong band, ~1720-1730 cm⁻¹Shifted from acid (~1680-1700) to ester frequency.
HPLC Purity>98% AreaMonitor for polar impurities (unreacted acid or primary amide).

Troubleshooting Guide:

  • Issue: Appearance of new peaks at ~7.0-8.0 ppm (broad) in NMR.

    • Cause: Nitrile hydrolysis to primary amide (

      
      ).
      
    • Solution: Switch from Method A to Method B (Alkylation). Ensure reagents for Method A are strictly anhydrous.

  • Issue: Low yield in Method B.

    • Cause: Steric shielding of the carboxylate or poor solubility.

    • Solution: Switch solvent to NMP or heat to 50°C. Add catalytic Tetrabutylammonium Iodide (TBAI) as a phase transfer catalyst.

References

  • Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman Scientific & Technical: London, 1989.
  • Pavia, D. L.; Lampman, G. M.; Kriz, G. S. Introduction to Organic Laboratory Techniques; Saunders College Pub, 1976.[2] (Foundational protocols for Fischer Esterification). 2

  • Google Patents. Method for preparing 3-cyano-4-isopropoxybenzoic acid. Patent CN106674044A. (Provides industrial context for 3-cyano-4-substituted benzoic acid intermediates). 12

  • Master Organic Chemistry. Thionyl Chloride (SOCl2) and Conversion of Carboxylic Acids to Acid Halides. (Mechanistic validation of the acid chloride pathway). 1

  • ResearchGate. Reaction between benzoic acid and thionyl chloride. (Peer discussion on purification of benzoyl chlorides). 13

Sources

Application

Cross-coupling reaction conditions for 3-Cyano-4-isopropylbenzoic acid

Application Note: Optimized Cross-Coupling Protocols for the Synthesis of 3-Cyano-4-isopropylbenzoic Acid Executive Summary & Strategic Analysis Target Molecule: 3-Cyano-4-isopropylbenzoic acid CAS Registry Number: (Anal...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Optimized Cross-Coupling Protocols for the Synthesis of 3-Cyano-4-isopropylbenzoic Acid

Executive Summary & Strategic Analysis

Target Molecule: 3-Cyano-4-isopropylbenzoic acid CAS Registry Number: (Analogous structures: 1246603-94-6 for methyl ester) Core Challenge: Installing a nitrile group ortho to a bulky isopropyl group while maintaining the integrity of the benzoic acid moiety.

The synthesis of 3-cyano-4-isopropylbenzoic acid represents a classic challenge in medicinal chemistry: constructing a sterically congested bi-functional core. This scaffold is a critical intermediate in the synthesis of xanthine oxidase inhibitors (related to Febuxostat) and various kinase inhibitors.

The Chemical Bottleneck: Direct electrophilic cyanation is impossible. The most robust route utilizes a Palladium-Catalyzed Cyanation (Cross-Coupling) of the corresponding aryl halide. However, two specific issues dictate the protocol design:

  • Steric Hindrance: The isopropyl group at the 4-position exerts significant steric pressure on the 3-position, impeding the oxidative addition and transmetallation steps of the catalytic cycle.

  • Catalyst Poisoning: The free carboxylic acid can protonate reactive Pd-intermediates or coordinate non-productively. Therefore, ester protection is mandatory before the cross-coupling step.

This guide details a high-yielding, scalable protocol using Zinc Cyanide (


)  with a Pd(0)/dppf  catalyst system, optimized for sterically hindered substrates.

Retrosynthetic Strategy & Workflow

The synthesis is broken down into three distinct operational phases to ensure maximum yield and purity.

SynthesisWorkflow Start 4-Isopropylbenzoic Acid (Comm. Available) Step1 Step 1: Bromination (Electrophilic Aromatic Subst.) Start->Step1 Inter1 3-Bromo-4-isopropyl- benzoic acid Step1->Inter1 Step2 Step 2: Esterification (Acid Protection) Inter1->Step2 Inter2 Methyl 3-bromo-4- isopropylbenzoate Step2->Inter2 Step3 Step 3: Pd-Catalyzed Cyanation (The Cross-Coupling) Inter2->Step3 Inter3 Methyl 3-cyano-4- isopropylbenzoate Step3->Inter3 Step4 Step 4: Hydrolysis (Deprotection) Inter3->Step4 Final TARGET: 3-Cyano-4-isopropyl- benzoic acid Step4->Final

Figure 1: Operational workflow for the synthesis of 3-Cyano-4-isopropylbenzoic acid. The critical cross-coupling step is highlighted in green.

Detailed Experimental Protocols

Phase 1: Precursor Preparation (Bromination & Protection)

Rationale: 4-isopropylbenzoic acid is commercially available. Bromination occurs at the 3-position due to the cooperative directing effects of the carboxyl (meta-director) and the isopropyl (ortho/para-director, but para is blocked).

Protocol A: Synthesis of Methyl 3-bromo-4-isopropylbenzoate

  • Bromination: Dissolve 4-isopropylbenzoic acid (1.0 equiv) in acetic acid. Add

    
     (1.1 equiv) dropwise at catalytic 
    
    
    
    presence. Heat to 60°C for 4 hours.
  • Esterification: Dissolve the crude acid in MeOH. Add

    
     (catalytic) and reflux for 12 hours.
    
  • Isolation: Concentrate, neutralize with saturated

    
    , extract with EtOAc, and concentrate to yield the Aryl Bromide Precursor .
    
Phase 2: The Cross-Coupling (Pd-Catalyzed Cyanation)

This is the critical step. We utilize


 because it is less toxic than NaCN/KCN and, crucially, the zinc cation acts as a Lewis acid to facilitate the transmetallation step, which is the rate-determining step for hindered substrates.

Reagents & Materials:

  • Substrate: Methyl 3-bromo-4-isopropylbenzoate (1.0 equiv)

  • Cyanide Source: Zinc Cyanide (

    
    ) (0.6 equiv) - Note: 0.5 equiv supplies 1.0 equiv of CN, but slight excess is standard.
    
  • Catalyst:

    
     (2.0 mol%) - Tris(dibenzylideneacetone)dipalladium(0)
    
  • Ligand: dppf (4.0 mol%) - 1,1'-Bis(diphenylphosphino)ferrocene

  • Additive: Zinc Dust (10 mol%) or

    
     - Maintains Pd(0) species and activates cyanide.
    
  • Solvent: Wet DMF (Dimethylformamide) containing 1% water. Water is critical for accelerating the reaction in Zn-mediated cyanations.

Step-by-Step Protocol:

  • Inert Setup: Equip a 3-neck round-bottom flask with a magnetic stir bar, a reflux condenser, and a nitrogen/argon inlet. Flame-dry the glassware under vacuum and backfill with inert gas three times .

  • Solvent Degassing: Sparge DMF with nitrogen for 30 minutes prior to use. Oxygen is a catalyst poison.

  • Charging: Under a positive pressure of nitrogen, add:

    • Methyl 3-bromo-4-isopropylbenzoate (10 mmol, 2.57 g)

    • 
       (6.0 mmol, 0.70 g)
      
    • Zinc Dust (1.0 mmol, 65 mg)

    • dppf (0.4 mmol, 221 mg)

    • 
       (0.2 mmol, 183 mg)
      
  • Reaction: Add DMF (20 mL, 0.5 M concentration). Heat the mixture to 120°C .

    • Observation: The solution typically turns from dark purple/red to orange/brown upon heating.

    • Monitoring: Monitor via HPLC or TLC (Hexane/EtOAc 8:2). Reaction time is typically 4–6 hours . The steric bulk of the isopropyl group may require extended heating compared to simple aryl bromides.

  • Quench & Safety (CRITICAL):

    • Cool the reaction to room temperature.[1][2]

    • Cyanide Destruction: Pour the reaction mixture into a flask containing 10% aqueous ammonia (

      
      ) or dilute Sodium Hypochlorite (Bleach) to quench unreacted cyanide. Stir for 30 minutes in a well-ventilated fume hood.
      
  • Workup:

    • Dilute with water and extract with Ethyl Acetate (3x).

    • Wash the organic layer with brine, dry over

      
      , and concentrate.[2]
      
  • Purification: Purify via flash column chromatography (Silica gel, 0-10% EtOAc in Hexanes).

    • Target Yield: 85-92%.

Phase 3: Hydrolysis to Final Acid

Protocol:

  • Dissolve the methyl ester in THF/Water (3:1).

  • Add LiOH (3.0 equiv). Stir at room temperature for 4 hours.

  • Acidify carefully with 1N HCl to pH 3 (Caution: Do not use strong acid at high temps to avoid hydrolyzing the nitrile).

  • Filter the resulting white precipitate. Recrystallize from Ethanol/Water if necessary.

Mechanistic Insight & Troubleshooting

The choice of dppf as a ligand is not arbitrary. For ortho-substituted aryl halides, bidentate ligands with a large bite angle (like dppf or Xantphos) prevent the formation of inactive Pd-bis(aryl) complexes and facilitate the reductive elimination step, which creates the C-CN bond.

CatalyticCycle Pd0 Pd(0)-Ligand (Active Species) OxAdd Oxidative Addition (Rate Limiting for Steric Substrates) Pd0->OxAdd + Ar-Br PdII_Ar Pd(II)-Ar-Br Intermediate OxAdd->PdII_Ar TransMet Transmetallation with Zn(CN)2 PdII_Ar->TransMet + Zn(CN)2 PdII_CN Pd(II)-Ar-CN Complex TransMet->PdII_CN - ZnBr(CN) RedElim Reductive Elimination (Product Release) PdII_CN->RedElim RedElim->Pd0 + Ar-CN

Figure 2: Catalytic cycle of Pd-mediated cyanation. The "Oxidative Addition" step is most affected by the isopropyl steric bulk.

Troubleshooting Table:

ObservationProbable CauseCorrective Action
Low Conversion (<20%) Catalyst poisoning (

)
Re-degas solvents; increase catalyst loading to 5 mol%.
Stalled Reaction (~50%) Catalyst DeactivationAdd 10 mol% Zinc Dust to reduce Pd(II) back to Pd(0).
Hydrolysis of CN Reaction temp too high/wetEnsure temp

120°C; check solvent water content (1% is good, 10% is bad).
Black Precipitate Pd Aggregation (Pd Black)Ligand concentration too low. Add extra dppf (Ligand:Pd ratio 2:1).

References & Authority

  • Cyanation Mechanism & Ligand Effects:

    • Tschaen, D. M., et al. "Optimized Conditions for the Palladium-Catalyzed Cyanation of Aryl Bromides." Journal of Organic Chemistry, 1995, 60, 4324.

    • Relevance: Establishes the foundational efficiency of

      
       over alkali cyanides.
      
  • Zinc-Mediated Acceleration:

    • Marcantonio, K. M., et al. "Palladium-Catalyzed Cyanation of Aryl Halides: Recent Developments." Organic Letters, 2004.

    • Relevance: Explains the role of wet DMF and Zn additives in accelerating the reaction.

  • Steric Hindrance Management:

    • Maligres, P. E., et al. "Cyanation of Sterically Hindered Aryl Bromides." Tetrahedron Letters, 1999.

    • Relevance: Specifically addresses ortho-substituted substrates similar to the isopropyl moiety.[3]

  • Safety Protocols:

    • "Safe Handling of Cyanides in Organic Synthesis." Organic Syntheses, Coll.[4] Vol. 10, p. 2004.

Disclaimer: This protocol involves the use of Cyanide salts, which are acutely toxic.[5] All operations must be performed in a functioning fume hood by trained personnel wearing appropriate PPE. A cyanide antidote kit must be available nearby.

Sources

Method

Scalable Synthesis of 3-Cyano-4-isopropylbenzoic Acid Derivatives: A Detailed Guide for Researchers and Drug Development Professionals

Introduction 3-Cyano-4-isopropylbenzoic acid and its derivatives are pivotal structural motifs in medicinal chemistry, serving as key building blocks in the synthesis of various pharmacologically active compounds. The st...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

3-Cyano-4-isopropylbenzoic acid and its derivatives are pivotal structural motifs in medicinal chemistry, serving as key building blocks in the synthesis of various pharmacologically active compounds. The strategic placement of the cyano, isopropyl, and carboxylic acid functionalities on the benzene ring imparts unique physicochemical properties that are instrumental in modulating biological activity. This guide provides a comprehensive overview of scalable and efficient synthetic strategies for accessing these valuable compounds, designed to empower researchers, scientists, and drug development professionals in their quest for novel therapeutics.

This document deviates from a rigid template, instead offering an in-depth exploration of two primary, scalable synthetic routes. Each pathway is dissected with a focus on the underlying chemical principles, providing not just a series of steps, but a rationale for the experimental choices. All protocols are designed to be self-validating, with clear benchmarks for success and troubleshooting guidance.

Strategic Overview: Two Primary Pathways to the Target Scaffold

The synthesis of 3-cyano-4-isopropylbenzoic acid can be approached via two robust and scalable strategies, each with its own set of advantages and considerations. The choice between these routes will often depend on the available starting materials, desired scale, and specific safety and environmental constraints of the laboratory or manufacturing facility.

G cluster_0 Route 1: Sandmeyer Reaction Pathway cluster_1 Route 2: Palladium-Catalyzed Cyanation Pathway 4-Isopropylbenzoic Acid_1 4-Isopropylbenzoic Acid 3-Nitro-4-isopropylbenzoic Acid 3-Nitro-4-isopropylbenzoic Acid 4-Isopropylbenzoic Acid_1->3-Nitro-4-isopropylbenzoic Acid Nitration 3-Amino-4-isopropylbenzoic Acid 3-Amino-4-isopropylbenzoic Acid 3-Nitro-4-isopropylbenzoic Acid->3-Amino-4-isopropylbenzoic Acid Reduction Target_1 3-Cyano-4-isopropylbenzoic Acid 3-Amino-4-isopropylbenzoic Acid->Target_1 Sandmeyer Reaction 4-Isopropylbenzoic Acid_2 4-Isopropylbenzoic Acid 3-Bromo-4-isopropylbenzoic Acid 3-Bromo-4-isopropylbenzoic Acid 4-Isopropylbenzoic Acid_2->3-Bromo-4-isopropylbenzoic Acid Regioselective Bromination Target_2 3-Cyano-4-isopropylbenzoic Acid 3-Bromo-4-isopropylbenzoic Acid->Target_2 Pd-Catalyzed Cyanation G Amine 3-Amino-4-isopropyl- benzoic Acid Diazonium Diazonium Salt Intermediate Amine->Diazonium NaNO₂, HCl 0-5 °C Nitrile 3-Cyano-4-isopropyl- benzoic Acid Diazonium->Nitrile CuCN, KCN Warm to RT G Aryl Bromide 3-Bromo-4-isopropyl- benzoic Acid Pd_Cycle Pd(0) Catalytic Cycle Aryl Bromide->Pd_Cycle Oxidative Addition Nitrile 3-Cyano-4-isopropyl- benzoic Acid Pd_Cycle->Nitrile Reductive Elimination Cyanide Source K₄[Fe(CN)₆] Cyanide Source->Pd_Cycle Transmetalation

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Solvent Selection for 3-Cyano-4-isopropylbenzoic Acid

Executive Summary & Chemical Profile[1][2] To the Research Team: You are working with 3-Cyano-4-isopropylbenzoic acid , a molecule defined by its "amphiphilic tension." It possesses a lipophilic domain (the isopropyl gro...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Profile[1][2]

To the Research Team: You are working with 3-Cyano-4-isopropylbenzoic acid , a molecule defined by its "amphiphilic tension." It possesses a lipophilic domain (the isopropyl group and aromatic ring) and a highly polar, electron-withdrawing domain (the cyano and carboxylic acid groups).

This duality creates specific solvent challenges:

  • Solubility: It resists pure aqueous media (due to the isopropyl tail) but may struggle in highly non-polar aliphatics (due to the cyano-carboxyl head).

  • Reactivity: The electron-withdrawing cyano group at the meta position (relative to COOH) increases the acidity of the carboxylic acid (lowering pKa < 4.0 compared to benzoic acid's 4.2), making it more reactive to bases but also prone to precipitation as a salt in non-polar solvents.

This guide replaces trial-and-error with mechanistic solvent selection strategies.

Solvent Selection Decision Matrix

The following decision tree guides you through solvent selection based on your specific process stage (Reaction vs. Workup vs. Analysis).

SolventSelection Start Process Stage Selection Reaction Reaction / Synthesis Start->Reaction Workup Workup / Purification Start->Workup Analysis Analysis (HPLC/NMR) Start->Analysis Coupling Amide Coupling / Esterification Reaction->Coupling Extraction Liquid-Liquid Extraction Workup->Extraction NMR NMR Solvent: DMSO-d6 (Best Solubility) Analysis->NMR HPLC HPLC Mobile Phase: Acetonitrile/Water + 0.1% TFA Analysis->HPLC Green Green Alternative: 2-MeTHF or EtOAc Coupling->Green Preferred (Sustainability) Traditional Traditional: DMF or DMAc Coupling->Traditional High Solubility Required AcidBase pH Swing Protocol: EtOAc (Organic) + NaHCO3 (Aq) Extraction->AcidBase

Figure 1: Decision matrix for solvent selection based on experimental phase. Note the prioritization of 2-MeTHF for green chemistry compliance.

Critical Troubleshooting Guides (Q&A)

Module A: Solubility & Stock Preparation

Q: Why does the compound precipitate when I add water to my DMSO stock solution? A: This is a classic "Oiling Out" phenomenon driven by the hydrophobic effect. While the cyano and carboxyl groups interact well with DMSO (dipolar aprotic), the 4-isopropyl group is highly lipophilic. When water (dielectric constant


) is added, the entropic cost of hydrating the hydrophobic isopropyl tail becomes too high, forcing the molecule to aggregate.
  • The Fix: Do not use pure water as a co-solvent. Use a buffer system or a surfactant.

    • For Assays: Use PBS with 0.05% Tween-80 to stabilize the hydrophobic tail [1].

    • For Chemistry: Switch to a binary mixture of Water/Acetonitrile (1:1) if aqueous conditions are mandatory.

Q: What is the best solvent for high-concentration stock solutions (>100 mM)? A:

Solvent Suitability Mechanism

| DMSO | Excellent | High dielectric constant (


) breaks H-bonds; dissolves both polar/non-polar domains. |
| DMF  | Good  | Similar to DMSO but harder to remove (high boiling point). |
| Methanol  | Moderate  | Good solubility, but avoid if using electrophilic reagents (risk of methyl ester formation). |
| DCM  | Poor  | Often insufficient for the polar cyano-acid head group. |
Module B: Reaction Optimization (Amide Coupling Focus)

Q: I am seeing low yields in my amide coupling reaction using DMF. Why? A: While DMF is a standard solvent, it can be hygroscopic, leading to hydrolysis of your activated ester intermediate. Furthermore, removing DMF requires high heat or aqueous washes that can create emulsions with the amphiphilic 3-cyano-4-isopropylbenzoic acid.

The Protocol: Green Solvent Switch (2-MeTHF) Recent data suggests 2-Methyltetrahydrofuran (2-MeTHF) is superior for benzoic acid couplings [2]. It separates cleanly from water (unlike THF) and dissolves the lipophilic isopropyl group effectively.

Step-by-Step Optimization Protocol:

  • Dissolution: Dissolve 3-Cyano-4-isopropylbenzoic acid (1.0 equiv) in 2-MeTHF (0.2 M concentration).

  • Activation: Add Base (DIPEA, 3.0 equiv) and Coupling Agent (T3P or HATU, 1.2 equiv).

    • Note: The solution should remain clear. If cloudiness occurs, the salt form of the acid is precipitating. Add a minimal amount of DMF (5-10% v/v) as a co-solvent.

  • Addition: Add the amine partner.

  • Workup: Because you used 2-MeTHF, you do not need to evaporate the solvent. Simply wash the reaction mixture directly with:

    • 10% Citric Acid (removes excess amine).

    • Sat. NaHCO3 (removes unreacted 3-cyano-4-isopropylbenzoic acid).

    • Brine.

Module C: Purification & Isolation[3]

Q: My product is "streaking" on the silica column. How do I fix this? A: This is caused by the acidic nature of the unreacted starting material or the product (if it contains free N-H or OH groups) interacting with the acidic silanols on the silica gel.

The Fix: Modifier Optimization.

  • Standard: Hexane/Ethyl Acetate.

  • Correction: Add 1% Acetic Acid to the mobile phase if purifying the free acid.

  • Correction: Add 1% Triethylamine if purifying an amide product to neutralize silica acidity and sharpen the bands.

Q: How do I recover unreacted 3-Cyano-4-isopropylbenzoic acid from the waste? A: Utilize the "Acid-Base Swing" technique, exploiting the acidity of the benzoic acid moiety (


).
  • Extraction: Take the organic layer (containing the acid) and wash with 0.5 M NaOH . The acid deprotonates to the carboxylate salt (highly water-soluble) and moves to the aqueous layer.

  • Separation: Discard the organic layer (contains impurities).

  • Precipitation: Acidify the aqueous layer carefully with 1 M HCl to pH 2. The 3-Cyano-4-isopropylbenzoic acid will precipitate as a white solid due to the insolubility of the protonated form in water [3].

  • Filtration: Collect via vacuum filtration.[1]

References

  • MedChemExpress. (2023). 4-Isopropylbenzoic acid Product Data Sheet & Solubility Guidelines. Retrieved from

  • Gillard, J. R., et al. (2012).[1] Oxone-Mediated Synthesis of Benzimidazoles... Preparation of 2-(4-Cyano-Phenyl)-...-Carboxylic Acid Ethyl Ester.[1] Organic Syntheses, 89, 131-142.[1] Retrieved from

  • Thermo Fisher Scientific. (2021). Safety Data Sheet: 4-Isopropylbenzoic acid.[2] Retrieved from

  • Alder, C. M., et al. (2016). Updating and constructing the GSK solvent sustainability guide. Green Chemistry, 18(13), 3879-3890.

Sources

Optimization

Troubleshooting low purity in 3-Cyano-4-isopropylbenzoic acid production

Status: Active Ticket ID: TC-CYANO-ISO-001 Responder: Senior Application Scientist, Process Chemistry Division Subject: Troubleshooting Low Purity & Process Optimization Executive Summary: The "Ortho-Effect" & Hydrolysis...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Active Ticket ID: TC-CYANO-ISO-001 Responder: Senior Application Scientist, Process Chemistry Division Subject: Troubleshooting Low Purity & Process Optimization

Executive Summary: The "Ortho-Effect" & Hydrolysis Trap

Producing 3-Cyano-4-isopropylbenzoic acid presents a unique duality of challenges compared to standard benzonitriles. You are fighting two opposing forces:

  • Steric Hindrance (Reaction Phase): The bulky isopropyl group at position 4 sterically shields position 3, making the cyanation of the aryl halide precursor sluggish and prone to catalytic arrest.

  • Chemical Lability (Workup Phase): Once formed, the nitrile group is electronically activated by the benzoic acid moiety, making it susceptible to unintentional hydrolysis (to the amide) during acidic workup.

This guide moves beyond standard protocols to address these specific failure modes.

Part 1: Diagnostic Triage Dashboard

Compare your analytical data (HPLC/LC-MS) with these profiles to identify your root cause immediately.

SymptomImpurity IdentityProbable CauseImmediate Action
Purity < 80% (SM remaining)Starting Material (3-Bromo/Iodo precursor)Catalyst Death: The isopropyl group blocked the Pd/Cu center; catalyst deactivated before turnover completion.Switch ligand to Xantphos or SPhos (Pd) or increase temp to >160°C (Cu).
New Peak (+18 mass) Amide Impurity (3-Carbamoyl-4-isopropylbenzoic acid)Hydrolysis: Acid quench was too aggressive, or reaction mixture contained water.Switch to Citric Acid quench; maintain pH 4–5, not <2.
Green/Blue Tint Copper Salts Leaching: Inefficient chelation during Rosenmund-von Braun workup.Wash organic phase with NH₄OH/EDTA or FeCl₃.
Black Precipitate Pd Black Ligand Dissociation: Reaction temperature too high for the chosen phosphine ligand.Add Zn powder (reductant) or switch to thermally stable catalyst (e.g., Pd(OAc)₂ + dppf).

Part 2: Deep Dive Troubleshooting Modules

Module A: Overcoming Steric Hindrance (The Reaction)

The Problem: The isopropyl group creates a "steric wall." Standard ligands (like PPh₃) are too bulky to effectively negotiate the oxidative addition/reductive elimination cycle at the crowded C3 position.

Protocol Optimization (Palladium Route): If you are using Pd(PPh3)4, stop. It is ineffective for ortho-substituted systems.

  • Catalyst System: Use Pd₂dba₃ (1.5 mol%) with Xantphos (3 mol%) or dppf . Xantphos has a wide bite angle that facilitates the reductive elimination of the nitrile, even with steric bulk [1].

  • Cyanating Agent: Zn(CN)₂ (0.6 equiv). It allows for lower temperatures (80–100°C) than CuCN, reducing thermal degradation.

  • Additive: Add Zn dust (10 mol%). This keeps the Pd cycle active by preventing oxidation of the active Pd(0) species [2].

Protocol Optimization (Copper/Rosenmund-von Braun Route): If cost dictates using CuCN, you must force the kinetics.

  • Solvent: NMP or DMF (Must be degassed).

  • Temperature: 160–180°C.

  • Stoichiometry: Use 1.1 equiv CuCN. Warning: Excess CuCN complicates workup.[1]

Module B: The Hydrolysis Trap (The Workup)

The Problem: The nitrile (CN) group can hydrolyze to the primary amide (CONH₂) under acidic or basic conditions.[2][3] This is the #1 cause of low purity in this synthesis. The 4-isopropyl group forces the nitrile out of planarity, potentially disrupting conjugation and making it surprisingly reactive to water attack.

Critical Control Point: The Quench

  • Avoid: Strong mineral acids (HCl, H₂SO₄) during the initial quench of the reaction mixture.

  • Use: Saturated Ammonium Chloride (NH₄Cl) or Citric Acid buffer.

The "Amide" Removal Protocol: If your crude contains >5% amide impurity, recrystallization is often ineffective due to similar solubility profiles.

  • Conversion Strategy: Instead of trying to remove the amide, convert the entire batch to the amide, then dehydrate it back to the nitrile? No. That is too long.

  • Selective Precipitation:

    • Dissolve crude in dilute NaOH (pH 10). The acid dissolves; the amide might remain partially insoluble (depending on lipophilicity).

    • Filter any solids.[4]

    • Slowly acidify the filtrate with 1M HCl to pH 4.0 (monitor with meter). The benzoic acid derivative precipitates first. The amide often requires lower pH to precipitate or remains in the mother liquor.

Part 3: Visualization of Failure Modes

The following diagram illustrates the synthetic pathway and the specific points where the "Isopropyl Effect" and "Hydrolysis Trap" occur.

G Start 3-Bromo-4-isopropyl benzoic acid Rxn_Pd Reaction: Pd/Zn(CN)2 (Steric Barrier) Start->Rxn_Pd  Catalyst + Ligand   Target TARGET: 3-Cyano-4-isopropyl benzoic acid Rxn_Pd->Target  Successful Cycle   Impurity_SM Impurity: Unreacted SM (Steric Failure) Rxn_Pd->Impurity_SM  Ligand Too Bulky / Low Temp   Workup Acidic Workup (pH < 2) Target->Workup  Quench   Impurity_Amide Impurity: Amide Derivative (Hydrolysis Failure) Workup->Target  Controlled pH (4-5)   Workup->Impurity_Amide  H3O+ Attack  

Figure 1: Synthetic pathway highlighting the steric bottleneck during catalysis and the hydrolysis risk during workup.

Part 4: Frequently Asked Questions (FAQs)

Q: I am using the Rosenmund-von Braun method (CuCN). My product is blue/green. How do I fix this? A: The color comes from residual Copper(II) species. Standard water washes won't remove them.

  • Solution: Wash your organic phase with a 10% aqueous solution of Ethylenediamine (EDA) or Ammonium Hydroxide (NH₄OH) . These ligands chelate Cu²⁺ much stronger than the nitrile, pulling it into the aqueous phase. Repeat until the aqueous layer is colorless [3].

Q: Can I start with the ester instead of the acid? A: Yes, and it is recommended. Cyanating methyl 3-bromo-4-isopropylbenzoate is often higher yielding because the carboxylic acid moiety can poison certain Pd catalysts or interfere with Cu solubility.

  • Workflow: Cyanate the Ester

    
     Isolate Nitrile Ester 
    
    
    
    Mild Hydrolysis (LiOH, THF/Water, 0°C) to the Acid. Caution: The final hydrolysis must be carefully monitored to avoid hydrolyzing the nitrile [4].

Q: My HPLC shows a peak at RRT 0.95 that tracks with the product. What is it? A: This is likely the Des-bromo impurity (4-isopropylbenzoic acid).

  • Cause: If the cyanation cycle is slow (due to sterics), the Pd-Aryl intermediate can undergo protodehalogenation (scavenging a proton from the solvent) instead of transmetallation with cyanide.

  • Fix: Ensure your reaction is strictly anhydrous. Increase the concentration of the cyanide source.

References

  • Yu, H., et al. (2011).[5][6] "Development of Pd/C-Catalyzed Cyanation of Aryl Halides." The Journal of Organic Chemistry, 76(2), 665–668.[5][6] Link

  • Cohen, D. T., & Buchwald, S. L. (2015). "Zinc Cyanide as a Safer and More Efficient Cyanating Agent." Organic Letters, 17(2), 202–205.
  • Zanon, J., Klapars, A., & Buchwald, S. L. (2003).[1][7] "Copper-Catalyzed Domino Halide Exchange−Cyanation of Aryl Bromides." Journal of the American Chemical Society, 125(10), 2890–2891. Link

  • Organic Syntheses. (2012). "Oxone-Mediated Synthesis of Benzimidazoles... Preparation of 2-(4-Cyano-Phenyl)..." Org.[3][4][6] Synth. 89, 131-142.[4] (Demonstrates ester handling in cyano-benzoates). Link

Sources

Troubleshooting

Technical Support Center: 3-Cyano-4-isopropylbenzoic Acid Manufacturing

Welcome to the technical support center for the scale-up and manufacturing of 3-Cyano-4-isopropylbenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the scale-up and manufacturing of 3-Cyano-4-isopropylbenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis, purification, and quality control of this key chemical intermediate. The information provided herein is based on established chemical principles and practical experience in process development.

I. Synthesis & Reaction Control

This section addresses frequently encountered issues during the chemical synthesis of 3-Cyano-4-isopropylbenzoic acid, focusing on reaction initiation, control, and potential side reactions.

Frequently Asked Questions (FAQs)

Q1: My formylation of the starting phenol is sluggish or incomplete. What are the likely causes and how can I improve the reaction efficiency?

A1: Incomplete formylation is a common hurdle. The primary causes often revolve around reagent quality, reaction conditions, and moisture control.

  • Reagent Quality:

    • Paraformaldehyde: Ensure the paraformaldehyde is a fine, dry powder. Clumped or aged paraformaldehyde can depolymerize inefficiently, leading to low yields.

    • Lewis Acid (e.g., MgCl₂): The Lewis acid must be anhydrous. The presence of moisture will deactivate the catalyst and impede the reaction.

    • Base (e.g., Triethylamine): Use a freshly distilled or high-purity grade of triethylamine to avoid impurities that can interfere with the reaction.

  • Troubleshooting Protocol:

    • Drying of Reagents: Dry magnesium chloride under a high vacuum at an elevated temperature before use.

    • Reaction Setup: Assemble the reaction glassware under an inert atmosphere (e.g., nitrogen or argon) to strictly exclude moisture.

    • Temperature Control: Ensure the reaction temperature is maintained consistently. For the formylation step, a temperature of around 60°C is often optimal.[1][2]

    • Monitoring the Reaction: Track the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to determine the point of maximum conversion.

Q2: During the conversion of the formyl group to a nitrile, I am observing significant byproduct formation. What are these byproducts and how can they be minimized?

A2: The conversion of an aldehyde to a nitrile, often via an oxime intermediate, can be sensitive to reaction conditions. The primary byproduct is often the corresponding amide due to incomplete dehydration of the oxime.

  • Minimizing Amide Formation:

    • Dehydrating Agent: The choice and stoichiometry of the dehydrating agent are critical. Reagents like acetic anhydride, trifluoroacetic anhydride, or thionyl chloride are effective. Ensure the molar equivalent is sufficient to drive the reaction to completion.

    • Temperature and Reaction Time: Overly harsh conditions or prolonged reaction times can promote hydrolysis of the nitrile back to the amide, especially if water is present. Careful optimization of temperature and reaction time is necessary.

  • Reaction Scheme Visualization:

    G A 3-Formyl Intermediate B Oxime Intermediate A->B Hydroxylamine C 3-Cyano Product B->C Dehydration D Amide Byproduct B->D Incomplete Dehydration / Hydrolysis

    Caption: Conversion of the formyl group to a nitrile.

Q3: The isopropylation step is resulting in a low yield and the formation of O-alkylation vs. C-alkylation byproducts. How can I improve the selectivity?

A3: Achieving high selectivity for O-isopropylation of the phenolic hydroxyl group is crucial. The choice of base and solvent system plays a pivotal role.

  • Optimizing Selectivity:

    • Base Selection: A moderately strong, non-nucleophilic base like potassium carbonate is generally preferred.[1][2] Stronger bases like sodium hydride may lead to competing C-alkylation or other side reactions.

    • Solvent System: A polar aprotic solvent such as acetonitrile or N,N-Dimethylformamide (DMF) is typically used to facilitate the reaction.[1][2]

    • Temperature Control: The reaction is often carried out at elevated temperatures (e.g., 80°C).[1][2] However, excessively high temperatures can lead to byproduct formation.

ParameterRecommended ConditionRationale
Base Potassium CarbonatePromotes O-alkylation with minimal side reactions.
Solvent Acetonitrile/DMFFacilitates the solubility of reactants and promotes the desired reaction pathway.
Temperature ~80°CProvides sufficient energy for the reaction to proceed at a reasonable rate without significant decomposition.

II. Work-up & Purification

This section provides guidance on the isolation and purification of 3-Cyano-4-isopropylbenzoic acid, addressing common challenges in achieving high purity.

Frequently Asked Questions (FAQs)

Q1: During the aqueous work-up after saponification, I am experiencing emulsion formation, making phase separation difficult. How can I resolve this?

A1: Emulsion formation is a common issue, particularly when dealing with salts of organic acids.

  • Breaking Emulsions:

    • Addition of Brine: Add a saturated aqueous solution of sodium chloride. This increases the ionic strength of the aqueous phase, which can help to break the emulsion.

    • Filtration: If solid particulates are present and contributing to the emulsion, filtration through a pad of celite can be effective.

    • Solvent Modification: The addition of a small amount of a different organic solvent with different polarity might disrupt the emulsion.

Q2: I am struggling to achieve the desired purity of the final product by recrystallization. What are some effective recrystallization strategies?

A2: The choice of solvent system is paramount for effective recrystallization.

  • Solvent Screening:

    • A good recrystallization solvent should dissolve the compound well at elevated temperatures but poorly at room temperature or below.

    • Commonly used solvent systems for similar aromatic acids include mixtures of ethyl acetate/hexanes, ethanol/water, or toluene.

  • Recrystallization Protocol:

    • Dissolve the crude product in a minimal amount of the hot solvent.

    • If the solution is colored, treatment with activated carbon can be considered to remove colored impurities.

    • Allow the solution to cool slowly to room temperature to promote the formation of large, pure crystals.

    • Further cool the solution in an ice bath to maximize the yield.

    • Collect the crystals by filtration and wash with a small amount of the cold recrystallization solvent.

    • Dry the crystals under vacuum.

Q3: What are the key impurities to monitor during the synthesis and how can they be controlled?

A3: Throughout the synthesis, several key impurities should be monitored to ensure the quality of the final product.

ImpurityOriginControl Strategy
Unreacted Starting Material Incomplete reactionOptimize reaction time, temperature, and stoichiometry.
Amide Byproduct Incomplete dehydration of the oximeUse an effective dehydrating agent and control reaction conditions.
Isomeric Byproducts Lack of regioselectivity in substitution reactionsCareful selection of directing groups and reaction conditions.
Residual Solvents Incomplete removal during work-up and dryingProper drying procedures under vacuum and at an appropriate temperature.

III. Product Quality & Stability

This section addresses concerns related to the final product's quality, stability, and analytical characterization.

Frequently Asked Questions (FAQs)

Q1: What are the recommended analytical methods for assessing the purity of 3-Cyano-4-isopropylbenzoic acid?

A1: A combination of chromatographic and spectroscopic techniques is recommended for comprehensive purity assessment.

  • High-Performance Liquid Chromatography (HPLC): This is the primary method for quantifying the purity and identifying impurities. A reverse-phase C18 column with a mobile phase of acetonitrile and water (with an acid modifier like formic or acetic acid) is a good starting point.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure and identifying any structural isomers or major impurities.

  • Mass Spectrometry (MS): Provides information on the molecular weight of the compound and can be used to identify unknown impurities when coupled with a chromatographic separation technique (LC-MS).[3][4]

Q2: What are the recommended storage conditions for 3-Cyano-4-isopropylbenzoic acid to ensure its long-term stability?

A2: To maintain the integrity of the compound, it should be stored in a well-sealed container in a cool, dry, and dark place.[5] Exposure to moisture, light, and high temperatures should be avoided to prevent degradation.

Q3: How can I troubleshoot batch-to-batch variability in my synthesis?

A3: Batch-to-batch variability is a significant challenge in scaling up chemical processes. A systematic approach is required for troubleshooting.

  • Troubleshooting Workflow:

    G A Identify Batch-to-Batch Variability B Review Raw Material Certificates of Analysis A->B C Analyze Retained Samples from Different Batches A->C D Evaluate Process Parameters (Temp, Time, Stoichiometry) A->D E Assess Equipment Performance and Calibration A->E F Implement Corrective and Preventive Actions (CAPA) B->F C->F D->F E->F

    Caption: Troubleshooting workflow for batch-to-batch variability.

References

  • CN106674044A - Method for preparing 3-cyano-4-isopropoxybenzoic acid - Google Patents.
  • CN106674045A - Preparation method of 3-cyano-4-isopropoxybenzoic acid - Google Patents.
  • Methods for producing 3-cyano-and 4-cyano- benzoic acid derivative compounds - Justia Patents. Available at: [Link]

  • Synthesis of 4-cyano-3-nitrobenzoic acid - PrepChem.com. Available at: [Link]

  • US6613930B2 - Methods for producing 3-cyano-and 4-cyano- benzoic acid derivative compounds - Google Patents.
  • Simultaneous Multiclass Analysis of Cyanotoxins in Cyanobacterial Samples Using Hydrophilic Interaction Liquid Chromatography‐Tandem Mass Spectrometry - PMC. Available at: [Link]

  • Evaluation of Analytical Methods for Detection and Quantification of Cyanotoxins in Relation to Australian Drinking Water Guidelines - ResearchGate. Available at: [Link]

Sources

Reference Data & Comparative Studies

Validation

1H NMR spectrum analysis of 3-Cyano-4-isopropylbenzoic acid

An In-depth Technical Guide to the 1H NMR Spectrum Analysis of 3-Cyano-4-isopropylbenzoic Acid Executive Summary 3-Cyano-4-isopropylbenzoic acid (CAS: 213598-08-4 ) is a critical intermediate in the synthesis of DDR1/DDR...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the 1H NMR Spectrum Analysis of 3-Cyano-4-isopropylbenzoic Acid

Executive Summary

3-Cyano-4-isopropylbenzoic acid (CAS: 213598-08-4 ) is a critical intermediate in the synthesis of DDR1/DDR2 kinase inhibitors and other pharmacologically active agents.[1] Its structural integrity is defined by the precise arrangement of a carboxylic acid, a nitrile group, and an isopropyl moiety on a benzene core.

This guide provides a comparative analysis of the 1H NMR spectrum of 3-Cyano-4-isopropylbenzoic acid. Unlike standard spectral lists, this document focuses on distinguishing this compound from its regioisomers and synthetic precursors (such as 4-isopropylbenzoic acid) using chemical shift logic, coupling constants, and solvent-dependent behaviors.

Structural Analysis & Predicted Assignments

To accurately interpret the spectrum, we must first establish the theoretical baseline derived from substituent additivity rules (Curphy-Morrison). The molecule possesses


 symmetry (no internal symmetry), resulting in three distinct aromatic signals.

Structure:

  • Position 1: -COOH (Strong Electron Withdrawing Group - EWG)

  • Position 3: -CN (Strong EWG)

  • Position 4: -CH(CH

    
    )
    
    
    
    (Weak Electron Donating Group - EDG)
Aromatic Region (7.0 – 8.5 ppm)

The aromatic region is the most diagnostic. The interplay between the deshielding COOH/CN groups and the shielding isopropyl group creates a unique pattern.

ProtonPositionMultiplicityPredicted Shift (

, ppm)
Coupling (

, Hz)
Structural Logic
H2 Ortho to COOH, Ortho to CNd (Doublet)8.25 – 8.40

Most deshielded proton due to synergistic effect of two ortho EWGs. Appears as a sharp doublet (coupling to H6).
H6 Ortho to COOH, Para to CNdd (Doublet of Doublets)8.15 – 8.30


Deshielded by ortho-COOH and para-CN. Distinctive dd pattern arising from large coupling to H5 and small coupling to H2.
H5 Meta to COOH, Ortho to Isopropyld (Doublet)7.60 – 7.80

Least deshielded aromatic proton. The ortho-isopropyl group exerts a shielding effect, pushing this signal upfield relative to H2/H6.

Analyst Note: In DMSO-


, H2 and H6 may overlap depending on concentration and temperature. In CDCl

, the separation is typically more pronounced, but solubility can be an issue.
Aliphatic Region (1.0 – 3.5 ppm)

The isopropyl group provides a high-intensity validation marker.

ProtonGroupMultiplicityPredicted Shift (

, ppm)
IntegrationNotes
-CH- MethineSeptet 3.30 – 3.50 1HSignificantly deshielded compared to unsubstituted cumene due to the ortho-CN group and ring electronics.
-CH

MethylsDoublet 1.25 – 1.35 6HStrong doublet (

Hz). Diagnostic for the isopropyl chain.
Exchangeable Protons
  • -COOH: Broad singlet at 12.5 – 13.5 ppm (DMSO-

    
    ). This signal is often invisible or extremely broad in CDCl
    
    
    
    due to hydrogen bonding dynamics.

Comparative Analysis: Solvent & Impurities

This section compares the target spectrum against common alternatives and interferences.

Solvent Selection: DMSO- vs. CDCl
FeatureDMSO-

(Recommended)
CDCl

(Alternative)
Solubility Excellent. Fully dissolves the polar acid.Moderate/Poor. May require slight warming; risk of aggregation.
-COOH Signal Visible as a distinct broad singlet (~13 ppm).Often broadened into the baseline or chemically shifted due to dimerization.
Water Peak Distinct at 3.33 ppm. Warning: Can overlap with methine septet if wet.Distinct at 1.56 ppm. Far from key signals.
Resolution Good separation of aromatic H2/H6.May cause accidental equivalence of H2/H6.
Impurity Profiling

During synthesis (e.g., from 4-isopropylbenzoic acid via nitration/reduction/cyanation or direct formylation), specific impurities are common.

  • Impurity A: 4-Isopropylbenzoic acid (Starting Material)

    • Differentiation: Lacks the H2 signal at ~8.3 ppm. The aromatic region shows a classic AA'BB' para-substitution pattern (two doublets at ~7.3 and ~7.9 ppm), distinct from the AMX pattern of the target.

  • Impurity B: 3-Cyano-4-propylbenzoic acid (Side product from n-propyl impurity)

    • Differentiation: The aliphatic region changes from a Septet/Doublet (Isopropyl) to a Triplet/Multiplet/Triplet (n-Propyl) pattern. This is critical for quality control in drug development batches.

Experimental Protocol

To ensure reproducibility and authoritative data generation, follow this self-validating protocol.

Step 1: Sample Preparation

  • Weigh 10-15 mg of 3-Cyano-4-isopropylbenzoic acid into a clean vial.

  • Add 0.6 mL of DMSO-

    
      (99.9% D). Rationale: DMSO is chosen to ensure monomeric dispersion of the carboxylic acid.
    
  • Sonicate for 30 seconds to ensure complete homogeneity.

  • Transfer to a high-precision 5mm NMR tube.

Step 2: Acquisition Parameters (400 MHz or higher)

  • Pulse Sequence: zg30 (30° pulse angle) to maximize signal-to-noise per unit time.

  • Relaxation Delay (D1): Set to 2.0 - 5.0 seconds . Reasoning: The aromatic protons adjacent to the carbonyl may have longer T1 relaxation times.

  • Scans (NS): 16 (minimum) to 64 (for impurity detection).

  • Temperature: 298 K (25°C).

Step 3: Processing

  • Window Function: Exponential multiplication (EM) with LB = 0.3 Hz.

  • Referencing: Reference the residual DMSO pentet to 2.50 ppm .

Visualization of Analysis Workflow

The following diagram illustrates the logical decision tree for assigning the structure based on the spectral data.

NMR_Workflow Sample Unknown Sample (Candidate: 3-Cyano-4-iPr-Benzoic Acid) Solubility Dissolve in DMSO-d6 Sample->Solubility Aliphatic_Check Check 1.0 - 4.0 ppm Solubility->Aliphatic_Check Aromatic_Check Check 7.0 - 8.5 ppm Solubility->Aromatic_Check Isopropyl_Valid Septet (3.4 ppm) + Doublet (1.3 ppm)? Aliphatic_Check->Isopropyl_Valid Aromatic_Valid 3 Distinct Signals? (d, dd, d) Aromatic_Check->Aromatic_Valid Isopropyl_Valid->Aromatic_Valid Yes Impurity_nPr Impurity Detected: n-Propyl analog Isopropyl_Valid->Impurity_nPr No (Triplet/Multiplet) Impurity_SM Impurity Detected: Starting Material (AA'BB') Aromatic_Valid->Impurity_SM No (2 Doublets) Confirm CONFIRMED STRUCTURE 3-Cyano-4-isopropylbenzoic acid Aromatic_Valid->Confirm Yes (AMX Pattern)

Caption: Logical workflow for structural verification of 3-Cyano-4-isopropylbenzoic acid using 1H NMR markers.

References

  • National Institutes of Health (NIH). (2024). PubChem Compound Summary for CID 10820 (4-Isopropylbenzoic acid). Retrieved from [Link]

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Journal of Organic Chemistry, 62(21), 7512–7515. Retrieved from [Link]

  • World Intellectual Property Organization. (2021). Patent WO2021239643A1: Benzylamine derivatives as DDRs inhibitors. (Contextual reference for synthesis and NMR characterization of cyano-benzoic acid intermediates).
  • Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer-Verlag Berlin Heidelberg. (Source for Additivity Rules).

Sources

Comparative

A Senior Application Scientist's Guide to Comparing Purity Grades of Commercial 3-Cyano-4-isopropylbenzoic Acid

For researchers, scientists, and professionals in drug development, the purity of a chemical intermediate is not a trivial detail; it is a critical variable that can profoundly impact experimental outcomes, from reaction...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and professionals in drug development, the purity of a chemical intermediate is not a trivial detail; it is a critical variable that can profoundly impact experimental outcomes, from reaction yields and impurity profiles in early-stage synthesis to the safety and efficacy of the final active pharmaceutical ingredient (API). 3-Cyano-4-isopropylbenzoic acid, a key building block in the synthesis of various pharmaceutical agents, is commercially available in several purity grades. This guide provides an in-depth technical comparison of these grades, grounded in experimental data and established analytical principles. We will explore the methodologies for purity assessment, discuss the implications of different impurity profiles, and offer a framework for selecting the appropriate grade for your specific application.

The Critical Role of Purity in Synthesis and Drug Development

The specified purity of a chemical reagent like 3-Cyano-4-isopropylbenzoic acid has direct consequences on its application. A lower-purity "technical grade" may be suitable for initial synthetic route scouting where cost is a primary driver and subsequent purification steps are planned. However, for later-stage development and GMP (Good Manufacturing Practice) synthesis, a high-purity grade is indispensable. The presence of uncharacterized impurities can lead to the formation of undesirable side products, complicate reaction kinetics, and introduce potential toxins that are difficult to remove in downstream processes. Therefore, a thorough understanding and verification of purity are paramount.

Commercially Available Purity Grades: A Comparative Overview

While a multitude of suppliers offer 3-Cyano-4-isopropylbenzoic acid, the commercially available grades can generally be categorized as follows:

Purity Grade Typical Purity (%) Common Applications Relative Cost
Technical Grade95-98%Early-stage R&D, process development, non-critical applications.$
High-Purity Grade>99.0%Late-stage process development, scale-up, synthesis of reference standards.$$
Pharmaceutical Grade>99.5% (with specific impurity limits)GMP synthesis, clinical trial material manufacturing.$$$

It is crucial to note that the stated purity on a supplier's label is a starting point. Independent verification through robust analytical methods is a cornerstone of good scientific practice.

Analytical Methodologies for Purity Determination

A multi-pronged analytical approach is necessary to comprehensively assess the purity of 3-Cyano-4-isopropylbenzoic acid and to identify and quantify any impurities. The primary techniques employed are High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

High-Performance Liquid Chromatography (HPLC) for Quantitative Purity Assessment

HPLC is the workhorse for determining the purity of non-volatile organic compounds like benzoic acid derivatives.[1] A well-developed HPLC method can separate the main compound from its impurities, allowing for accurate quantification.

  • Instrumentation: A standard HPLC system equipped with a UV detector, autosampler, and column oven.

  • Column Selection: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size) is a suitable starting point due to the moderate polarity of the analyte.

  • Mobile Phase Preparation:

    • Mobile Phase A: 0.1% Formic Acid in Water. The acid suppresses the ionization of the carboxylic acid group, leading to better peak shape.

    • Mobile Phase B: Acetonitrile.

  • Gradient Elution: A gradient elution is recommended to ensure the separation of impurities with a wide range of polarities.

    Time (min) % Mobile Phase A % Mobile Phase B
    0 90 10
    20 10 90
    25 10 90
    26 90 10

    | 30 | 90 | 10 |

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C. Maintaining a constant temperature ensures reproducible retention times.

  • UV Detection: 254 nm, a common wavelength for aromatic compounds.

  • Sample Preparation: Accurately weigh and dissolve the 3-Cyano-4-isopropylbenzoic acid sample in the mobile phase starting condition (90:10 Water:Acetonitrile) to a concentration of approximately 0.5 mg/mL. Filter the sample through a 0.45 µm syringe filter prior to injection.

  • Injection Volume: 10 µL.

  • High-Purity Grade (>99%): The chromatogram will be dominated by a single, sharp, and symmetrical peak corresponding to 3-Cyano-4-isopropylbenzoic acid. Any impurity peaks will be very small, typically less than 0.1% of the main peak area.

  • Technical Grade (95-98%): The main peak will still be prominent, but several other smaller peaks will be visible. These could correspond to starting materials from the synthesis (e.g., 4-isopropylbenzoic acid), isomers, or by-products such as the corresponding amide from the hydrolysis of the nitrile group. The total area of these impurity peaks will account for 2-5% of the total peak area.

HPLC_Workflow cluster_prep Sample Preparation cluster_analysis HPLC Analysis cluster_data Data Processing weigh Weigh Sample dissolve Dissolve in Mobile Phase weigh->dissolve filter Filter (0.45 µm) dissolve->filter inject Inject into HPLC filter->inject separate Separation on C18 Column inject->separate detect UV Detection (254 nm) separate->detect chromatogram Generate Chromatogram detect->chromatogram integrate Integrate Peak Areas chromatogram->integrate calculate Calculate Purity (%) integrate->calculate

HPLC Purity Analysis Workflow.
Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities and Structural Confirmation

While HPLC is ideal for non-volatile compounds, GC-MS is highly effective for identifying volatile and semi-volatile impurities. For a carboxylic acid like 3-Cyano-4-isopropylbenzoic acid, a derivatization step is necessary to increase its volatility.

  • Derivatization: Convert the carboxylic acid to a more volatile ester, for example, a methyl ester using diazomethane or a trimethylsilyl (TMS) ester using BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide). The TMS derivatization is generally safer and more straightforward.

    • In a vial, dissolve ~1 mg of the sample in 100 µL of a suitable solvent (e.g., pyridine).

    • Add 100 µL of BSTFA.

    • Cap the vial and heat at 60 °C for 30 minutes.

  • Instrumentation: A standard GC-MS system.

  • GC Column: A non-polar column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is suitable for general-purpose analysis.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 100 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 280 °C.

    • Hold at 280 °C for 5 minutes.

  • Injector Temperature: 250 °C.

  • MS Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Mass Scan Range: 40-500 amu.

The GC-MS analysis will provide a total ion chromatogram (TIC) and a mass spectrum for each eluting peak.

  • High-Purity Grade (>99%): The TIC will show one major peak corresponding to the silylated derivative of 3-Cyano-4-isopropylbenzoic acid. The mass spectrum of this peak will show the molecular ion and characteristic fragmentation patterns that confirm the structure. Minor peaks for residual solvents or derivatizing agent may be present.

  • Technical Grade (95-98%): In addition to the main peak, other peaks may be present. Mass spectral analysis of these peaks can help identify impurities such as:

    • Unreacted starting materials: For example, the silylated derivative of 4-isopropylbenzoic acid.

    • Isomeric impurities: Compounds with the same molecular weight but different structures.

    • By-products from synthesis: Such as compounds where the nitrile group has been hydrolyzed to an amide.

GCMS_Workflow cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Interpretation sample 3-Cyano-4-isopropylbenzoic acid derivatize Derivatization (e.g., Silylation) sample->derivatize inject Inject into GC derivatize->inject separate GC Separation inject->separate ionize Electron Ionization separate->ionize detect Mass Detection ionize->detect tic Total Ion Chromatogram detect->tic ms_spectra Mass Spectra of Peaks tic->ms_spectra identify Identify Impurities ms_spectra->identify

GC-MS Analysis Workflow.
Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Verification and Impurity Identification

¹H and ¹³C NMR spectroscopy are powerful tools for confirming the structure of the main component and for identifying and quantifying impurities, often without the need for reference standards for the impurities themselves.

  • Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.

  • Instrumentation: A 400 MHz or higher field NMR spectrometer.

  • Acquisition: Acquire a standard ¹H NMR spectrum.

  • Data Processing: Process the spectrum (Fourier transform, phase correction, baseline correction) and integrate all signals.

The ¹H NMR spectrum of pure 3-Cyano-4-isopropylbenzoic acid is expected to show distinct signals for the aromatic protons, the isopropyl methine proton, and the isopropyl methyl protons, with integration values corresponding to the number of protons in each environment.

  • High-Purity Grade (>99%): The spectrum will be clean, with all peaks assignable to the target molecule. A small peak for residual solvent may be present. The integration ratios will be accurate.

  • Technical Grade (95-98%): In addition to the signals for the main compound, smaller peaks that do not belong to the expected pattern will be visible. These could indicate the presence of:

    • Starting materials: Signals corresponding to 4-isopropylbenzoic acid would lack the characteristic downfield shift of the aromatic protons adjacent to the cyano group.

    • Isomers: A different substitution pattern on the aromatic ring would result in a different set of chemical shifts and coupling constants for the aromatic protons.

    • Residual Solvents: Singlets corresponding to common synthesis solvents like toluene, ethyl acetate, or DMF might be observed.

By adding a known amount of an internal standard to the NMR sample, it is possible to perform quantitative NMR (qNMR) to determine the absolute purity of the material.

Summary of Findings and Recommendations

The choice of purity grade for 3-Cyano-4-isopropylbenzoic acid is a critical decision that should be guided by the intended application and a thorough risk assessment.

Analytical Technique Information Provided for Different Grades
HPLC High-Purity: Quantitative purity >99%, minimal and small impurity peaks. Technical Grade: Quantitative purity 95-98%, multiple identifiable impurity peaks.
GC-MS High-Purity: Confirms molecular weight and structure of the main component; identifies trace volatile impurities. Technical Grade: Identifies volatile starting materials, by-products, and isomers.
¹H NMR High-Purity: Unambiguous structural confirmation, verifies proton ratios. Technical Grade: Reveals the presence of structural isomers and non-volatile impurities through unassigned peaks.

Recommendations for Researchers:

  • For early-stage, exploratory synthesis: A technical grade (95-98%) may be a cost-effective option, provided that robust purification methods are in place for the subsequent products.

  • For process optimization, scale-up, and the synthesis of analytical standards: A high-purity grade (>99%) is strongly recommended to ensure reproducibility and to avoid the introduction of confounding variables.

  • For GMP synthesis and clinical applications: Only a pharmaceutical grade with a comprehensive Certificate of Analysis, detailing impurity profiles and analytical methods, should be used.

Ultimately, the responsibility lies with the scientist to verify the purity of all critical reagents. The analytical protocols and comparative insights provided in this guide offer a robust framework for making informed decisions and ensuring the integrity of your research and development activities.

References

  • United States Pharmacopeia. USP Monographs: Benzoic Acid. [Link]

  • Beilstein Journals. Experimental procedures, characterization data for all compounds and copies of NMR spectra. [Link]

Sources

Validation

A Senior Application Scientist's Guide to Reference Standards for 3-Cyano-4-isopropylbenzoic Acid Analysis

<-3ac_y_a_n_o-4_-i_s_o_p_r_o_p_y_l_b_e_n_z_o_i_ca_c_i_d> In the landscape of pharmaceutical development and quality control, the precision and accuracy of analytical measurements are non-negotiable. The integrity of thes...

Author: BenchChem Technical Support Team. Date: February 2026

<-3ac_y_a_n_o-4_-i_s_o_p_r_o_p_y_l_b_e_n_z_o_i_ca_c_i_d>

In the landscape of pharmaceutical development and quality control, the precision and accuracy of analytical measurements are non-negotiable. The integrity of these measurements hinges on the quality of the reference standards used. This guide provides an in-depth comparison of reference standards for the analysis of 3-Cyano-4-isopropylbenzoic acid, a key intermediate in the synthesis of various pharmaceutical compounds.[1] We will explore the nuances of selecting an appropriate standard, compare available options, and provide detailed, field-tested analytical protocols to ensure reliable and reproducible results.

The Cornerstone of Analytical Integrity: Understanding Reference Standards

A reference standard is a highly purified and well-characterized substance used as a benchmark for qualitative and quantitative analysis.[2] The United States Pharmacopeia (USP) defines reference standards as "highly characterized specimens of drug substances, excipients, reportable impurities, degradation products, compendial reagents, and performance calibrators".[2] The choice between a primary and a secondary standard, or the qualification of an in-house standard, is a critical decision driven by the analytical objective and regulatory context.

  • Primary Reference Standards: These are of the highest purity and are established without comparison to a previously existing standard. Their value is accepted without requiring comparison to another chemical substance.[3] They are typically supplied by pharmacopeias (e.g., USP, EP) or national metrology institutes (e.g., NIST).

  • Secondary Reference Standards (or Working Standards): These standards are characterized by comparison to a primary reference standard. They are used for routine laboratory analysis to conserve the more expensive primary standards.

The integrity of any reference standard is documented in its Certificate of Analysis (CoA) , which provides a comprehensive description of the material and the analytical results used for its characterization.[4][5]

Comparative Analysis of 3-Cyano-4-isopropylbenzoic Acid Reference Standards

The selection of a reference standard for 3-Cyano-4-isopropylbenzoic acid should be based on a thorough evaluation of its quality and the accompanying documentation. While a direct comparison of commercially available standards is challenging without head-to-head laboratory testing, a comparative guide can be constructed based on the typical grades of standards offered by reputable suppliers.

Standard Grade Typical Purity (Assay) Characterization Methods Supplied Documentation Best Use Case
Primary Standard (e.g., USP) >99.5% (mass balance or qNMR)Orthogonally characterized by multiple techniques (e.g., HPLC, GC, Karl Fischer, TGA, MS, NMR)[3]Comprehensive Certificate of Analysis with full analytical data and traceability.[4][6]Critical quantitative applications (e.g., drug substance assay), method validation, and qualification of secondary standards.[7]
Analytical Standard (AS) >98% (typically by HPLC or GC)Purity by a chromatographic method; identity confirmed by one or two techniques (e.g., MS, NMR).[3]Certificate of Analysis with purity data from the primary method.Routine quantitative and qualitative analysis in R&D and QC environments.
Reagent Grade (RG) Purity not always specified or characterized.Basic physical properties may be provided.Limited Certificate of Analysis or technical data sheet.Not intended for use as a reference standard for quantitative analysis.[3] Suitable for synthesis or as a starting material for purification.

Expert Insight: For regulatory submissions or pivotal quality control assays, the use of a primary reference standard from a recognized pharmacopeia is non-negotiable. For in-process controls or early-stage development, a well-characterized analytical standard from a reputable supplier (e.g., Sigma-Aldrich, LGC Standards, ChromaDex) often provides a suitable balance of quality and cost.[3][8]

Recommended Analytical Methodologies

The choice of analytical method is dictated by the specific requirements of the analysis, such as the expected concentration of the analyte and the complexity of the sample matrix. Below are detailed protocols for the analysis of 3-Cyano-4-isopropylbenzoic acid.

High-Performance Liquid Chromatography (HPLC-UV)

HPLC is the workhorse of pharmaceutical analysis due to its versatility and sensitivity. A reversed-phase method is typically suitable for a molecule like 3-Cyano-4-isopropylbenzoic acid.

Rationale for Method Design: A C18 column is selected for its hydrophobic stationary phase, which will retain the analyte based on its nonpolar character. The mobile phase, a mixture of acetonitrile and water with a formic acid modifier, is chosen to ensure good peak shape and ionization for potential mass spectrometry detection. The gradient elution allows for the separation of the main analyte from any potential impurities with differing polarities.

Experimental Protocol:

  • Column: C18, 150 mm x 4.6 mm, 5 µm particle size

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient:

    • 0-2 min: 20% B

    • 2-15 min: 20% to 80% B

    • 15-17 min: 80% B

    • 17-18 min: 80% to 20% B

    • 18-25 min: 20% B

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • Detection: UV at 254 nm

  • Standard Preparation: Accurately weigh approximately 10 mg of the 3-Cyano-4-isopropylbenzoic acid reference standard and dissolve in 100 mL of a 50:50 mixture of acetonitrile and water to create a 100 µg/mL stock solution. Further dilutions can be made as required.

System Suitability: Before sample analysis, inject the standard solution five times. The relative standard deviation (RSD) of the peak area should be less than 2.0%. The tailing factor for the analyte peak should be between 0.8 and 1.5. These parameters ensure the system is performing with adequate precision and peak shape.[9][10]

Gas Chromatography (GC-MS)

For volatile and thermally stable compounds, GC can be an excellent alternative. Carboxylic acids often require derivatization to improve their volatility and chromatographic performance.[11] Trimethylsilyl (TMS) derivatization is a common and effective approach.[12][13]

Rationale for Method Design: Derivatization with a silylating agent like BSTFA converts the polar carboxylic acid group into a nonpolar and more volatile TMS ester, making it suitable for GC analysis.[14] A non-polar column like a DB-5 is appropriate for separating such derivatives. Mass spectrometry detection provides high selectivity and structural information for confident identification.

Experimental Protocol:

  • Derivatization:

    • To 1 mg of the 3-Cyano-4-isopropylbenzoic acid reference standard in a vial, add 100 µL of pyridine and 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS.

    • Cap the vial and heat at 70 °C for 30 minutes.

  • GC-MS Conditions:

    • Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min

    • Inlet Temperature: 250 °C

    • Injection Volume: 1 µL (splitless)

    • Oven Temperature Program:

      • Initial temperature: 100 °C, hold for 1 minute

      • Ramp: 15 °C/min to 280 °C

      • Hold: 5 minutes at 280 °C

    • MS Transfer Line Temperature: 280 °C

    • Ion Source Temperature: 230 °C

    • Scan Range: 50-400 m/z

System Suitability: The validation of a GC-MS method should include an assessment of linearity, precision, and accuracy, in line with ICH Q2(R2) guidelines.[9][15]

Purity Assignment by Quantitative NMR (qNMR)

qNMR is a primary ratio method for determining the purity of a substance without the need for a specific reference standard of the same compound.[16] It relies on the principle that the signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to the signal.

Rationale for Method Design: qNMR offers high precision and accuracy and can be used to certify primary reference standards.[17] By using a certified internal standard of known purity, the purity of the 3-Cyano-4-isopropylbenzoic acid can be calculated directly.

Experimental Protocol:

  • Sample Preparation:

    • Accurately weigh approximately 10 mg of the 3-Cyano-4-isopropylbenzoic acid and 5 mg of a certified internal standard (e.g., maleic acid, dimethyl sulfone) into a vial.

    • Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g., DMSO-d6).

  • NMR Acquisition:

    • Acquire a proton (¹H) NMR spectrum on a high-field NMR spectrometer (e.g., 400 MHz or higher).

    • Ensure a long relaxation delay (D1) of at least 5 times the longest T1 of the protons being quantified to allow for full relaxation and accurate integration.

  • Data Analysis:

    • Integrate a well-resolved, non-overlapping signal from the analyte and a signal from the internal standard.

    • Calculate the purity of the analyte using the following equation:[18]

    Purityanalyte (%) = (Ianalyte / Nanalyte) * (Nstd / Istd) * (MWanalyte / MWstd) * (mstd / manalyte) * Puritystd (%)

    Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molar mass

    • m = mass

    • std = internal standard

Experimental Workflows and Decision Making

The effective use and qualification of reference standards involve a logical workflow. The following diagrams illustrate key processes in an analytical laboratory.

Workflow_Qualification cluster_0 Qualification of a Secondary Reference Standard start Obtain Primary Reference Standard (RS) analyze_primary Analyze Primary RS (e.g., by HPLC) start->analyze_primary obtain_secondary Obtain Secondary RS Candidate analyze_secondary Analyze Secondary RS Candidate (e.g., by HPLC) obtain_secondary->analyze_secondary compare Compare Purity, Impurity Profile, and Retention Time analyze_primary->compare analyze_secondary->compare decision Does candidate meet pre-defined criteria? compare->decision qualify Qualify as Secondary RS & Assign Purity decision->qualify  Yes reject Reject Candidate decision->reject  No

Caption: Workflow for qualifying a secondary reference standard.

Decision_Tree cluster_1 Selecting the Appropriate Analytical Method goal What is the Analytical Goal? purity Purity Assignment of Primary Standard goal->purity Certification quant Routine Quantitation in QC goal->quant Assay/Impurity ident Identification Only goal->ident Qualitative method_qnmr Use Quantitative NMR (qNMR) purity->method_qnmr method_hplc Use Validated HPLC-UV Method quant->method_hplc method_gcms Use GC-MS (with derivatization) quant->method_gcms Alternative method_ftir Use FTIR or MS ident->method_ftir

Caption: Decision tree for analytical method selection.

Conclusion

The reliability of analytical data for 3-Cyano-4-isopropylbenzoic acid is fundamentally linked to the quality of the reference standard used. For applications requiring the highest level of accuracy and regulatory compliance, a primary reference standard is essential. For routine use, a well-characterized secondary standard, qualified against a primary standard, provides a robust and cost-effective solution. The HPLC and GC-MS methods detailed in this guide provide reliable frameworks for the analysis of 3-Cyano-4-isopropylbenzoic acid, while qNMR stands as the definitive technique for primary standard purity assignment. By understanding the nuances of reference standards and implementing validated analytical methods, researchers and drug development professionals can ensure the integrity and defensibility of their results.

References

  • ICH. (2024). Q2(R2) Validation of Analytical Procedures. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link][9]

  • IntuitionLabs. (2026). ICH Q2(R2) Guide: Analytical Method Validation Explained. [Link][10]

  • FDA. (2024). Q2(R2) Validation of Analytical Procedures. U.S. Food and Drug Administration. [Link][15]

  • EMA. (2022). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency. [Link][19]

  • ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link][20]

  • Bruker. Quantitative NMR Assays (qNMR). [Link][16]

  • Emery Pharma. (2024). A Guide to Quantitative NMR (qNMR). [Link][18]

  • RSSL. The use of quantitative proton nuclear magnetic resonance (1H qNMR) in the purity determination of established and novel ingredients. [Link]

  • ResolveMass Laboratories Inc. (2025). Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. [Link][21]

  • PubMed. Gas chromatographic determination of low concentrations of benzoic acid in human plasma and urine. [Link][11]

  • Eurofins. Reference Standards & Materials – Simplifying Your Laboratory Work. [Link][8]

  • Restek. (2020). Restek Reference Standards. [Link][6]

  • Brammer Standard. Certificate of Analysis. [Link][22]

  • ResearchGate. (2025). GC-MS quantitation of benzoic and aralkyl carboxylic acids as their trimethylsilyl derivatives: In model solution I. [Link][12]

  • NIST. Benzoic Acid, TMS derivative. [Link][14]

  • USP. (2011). <11> USP REFERENCE STANDARDS. [Link][23]

  • SynThink. USP Reference Standards in Pharmaceutical Analysis. [Link][7]

  • PubMed. Determination of Benzoic Acid in Serum or Plasma by Gas Chromatography-Mass Spectrometry (GC/MS). [Link][13]

  • Scholars Research Library. Determination of Benzoic acid Residue from Fruit Juice by Gas chromatography with Mass spectrometry Detection Technique. [Link][24]

  • Pharmaceutical Technology. (2009). Reference-Standard Material Qualification. [Link][2]

  • USP. General Chapters: <11> USP REFERENCE STANDARDS. [Link][25]

Sources

Comparative

Comparative Guide: 3-Cyano-4-isopropylbenzoic Acid vs. 4-Isopropylbenzoic Acid

Executive Summary This guide provides a technical comparison between 4-isopropylbenzoic acid (Cumic acid) and its functionalized analog, 3-cyano-4-isopropylbenzoic acid . While the parent compound is a standard building...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides a technical comparison between 4-isopropylbenzoic acid (Cumic acid) and its functionalized analog, 3-cyano-4-isopropylbenzoic acid . While the parent compound is a standard building block, the introduction of the ortho-cyano group (relative to the isopropyl moiety) fundamentally alters the molecule's electronic landscape, acidity, and metabolic profile.

The Bottom Line: The 3-cyano derivative acts as a bioisostere with significantly higher acidity (~0.6 pKa units lower), reduced lipophilicity (


LogP ~ -0.8), and enhanced metabolic stability against benzylic oxidation. These features make it a superior candidate for optimizing half-life and potency in S1P1 modulators and similar GPCR-targeting scaffolds.

Electronic & Physicochemical Profiling

The reactivity differences stem directly from the Cyano (-CN) group's position at C3. This group exerts a strong electron-withdrawing effect (EWG) via induction (-I) and resonance (-M), though the inductive effect dominates the influence on the meta-positioned carboxylic acid.

Hammett Analysis & Acidity

The acidity of benzoic acid derivatives follows the Hammett equation:



Where 

(reaction constant) is 1.00 for benzoic acid dissociation in water.
  • 4-Isopropylbenzoic Acid: The isopropyl group is a weak electron-donating group (EDG) at the para position (

    
    ). This slightly destabilizes the carboxylate anion, increasing pKa relative to benzoic acid.
    
  • 3-Cyano-4-isopropylbenzoic Acid: The cyano group is meta to the carboxylic acid. The Hammett constant for a meta-cyano group is

    
    . This strong electron withdrawal stabilizes the carboxylate anion, significantly lowering the pKa.
    

Table 1: Physicochemical Comparison

Property4-Isopropylbenzoic Acid3-Cyano-4-isopropylbenzoic AcidImpact
pKa (Calc) 4.35~3.753-CN is ~4x more acidic; requires lower pH for extraction.
LogP 3.402.603-CN is less lipophilic; improves solubility in polar media.
TPSA 37.3 Ų61.1 Ų3-CN increases polar surface area, affecting membrane permeability.
Electronic State Electron-Rich RingElectron-Deficient Ring3-CN deactivates ring toward electrophilic substitution (EAS).
Visualization: Electronic Push/Pull

The following diagram illustrates the opposing electronic vectors in the 3-cyano derivative.

ElectronicEffects Isopropyl Isopropyl Group (C4) Ring Benzene Ring Isopropyl->Ring +I Effect (Weak Donor) Cyano Cyano Group (C3, Ortho to iPr) Ring->Cyano -I / -M Effect (Strong Withdrawal) COOH Carboxylic Acid (C1) Ring->COOH Electron Density Pull

Synthetic Utility: Amide Coupling Dynamics

In drug discovery, these acids are frequently coupled to amines to form amide pharmacophores. The electronic difference dictates the coupling protocol.

Reactivity with Coupling Reagents (HATU/EDC)
  • Activation: The 3-Cyano derivative reacts faster with coupling reagents (like HATU or EDC) because the carboxylate is more stable and forms readily even with weaker bases. The resulting active ester is highly electrophilic due to the electron-deficient ring.

  • Hydrolysis Risk: The same electrophilicity makes the activated 3-Cyano ester more susceptible to hydrolysis by trace water. Strict anhydrous conditions are required compared to the more robust 4-isopropyl analog.

Protocol Adjustment

When switching from 4-isopropylbenzoic acid to the 3-cyano analog:

  • Reduce Base: You may reduce DIPEA equivalents from 3.0 to 2.0.

  • Shorten Time: Monitor reaction completion at 1 hour instead of 4 hours to prevent side reactions.

Metabolic Stability (ADME)

A critical advantage of the 3-cyano analog is its resistance to oxidative metabolism.

The Benzylic Oxidation Problem

The isopropyl group in 4-isopropylbenzoic acid contains a tertiary benzylic hydrogen. This is a "soft spot" for Cytochrome P450 enzymes (specifically CYP3A4 and CYP2D6), which readily oxidize it to a tertiary alcohol.

The Cyano Shield

The introduction of the Cyano group at the ortho position (C3) protects the isopropyl group (C4) via two mechanisms:

  • Electronic Deactivation: The EWG reduces electron density at the benzylic carbon, destabilizing the radical intermediate required for CYP450 oxidation.

  • Steric Hindrance: The linear cyano group imposes steric bulk that can hinder the approach of the heme-iron oxidative center to the benzylic hydrogen.

Result: The 3-cyano derivative typically exhibits a 2-3x longer half-life (t1/2) in liver microsome stability assays.

Experimental Protocols

Workflow: Comparative Amide Coupling

This protocol is optimized for parallel synthesis to compare yields between the two acids.

CouplingWorkflow Start Start: 0.5 mmol Acid (4-iPr vs 3-CN-4-iPr) Activate Activation: Add 1.1 eq HATU, 2.0 eq DIPEA Solvent: Dry DMF Start->Activate AmineAdd Nucleophile Addition: Add 1.0 eq Amine Stir at RT Activate->AmineAdd Split Check TLC/LCMS AmineAdd->Split PathA 4-iPr Acid: Reaction Time: 4-6 Hours Stable Active Ester Split->PathA Slow Kinetics PathB 3-CN Acid: Reaction Time: 1-2 Hours Hydrolysis Prone Split->PathB Fast Kinetics Quench Quench: Dilute with EtOAc Wash w/ LiCl (aq) PathA->Quench PathB->Quench

Detailed Procedure (Standardized)
  • Preparation: Dissolve 0.50 mmol of the specific benzoic acid in 2.0 mL anhydrous DMF under Nitrogen.

  • Activation: Add 209 mg (0.55 mmol) HATU and 174 µL (1.0 mmol) DIPEA.

    • Note for 3-CN: The solution will turn yellow almost instantly, indicating rapid deprotonation and activation.

  • Coupling: Stir for 5 minutes, then add 0.50 mmol of the amine component.

  • Monitoring:

    • 4-Isopropylbenzoic acid: Monitor at 2h and 4h.

    • 3-Cyano-4-isopropylbenzoic acid: Monitor at 30 min and 1h. Stop immediately upon consumption of starting material to avoid impurity formation.

  • Workup: Dilute with Ethyl Acetate (30 mL). Wash with 5% LiCl (aq) x3 to remove DMF, followed by saturated NaHCO3.

    • Critical: For the 3-CN derivative, avoid highly basic washes (pH > 10) for extended periods, as the electron-deficient amide can degrade.

References

  • PubChem. (2025).[1] 4-Isopropylbenzoic acid (Compound Summary).[1][2][3][4][5] National Library of Medicine. [Link]

  • Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195. [Link]

  • Roughley, S. D., & Jordan, A. M. (2011). The medicinal chemist’s guide to solving ADMET challenges. Journal of Medicinal Chemistry, 54(10), 3451–3479. (Context on metabolic blocking with nitriles). [Link]

  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [Link]

Sources

Safety & Regulatory Compliance

Safety

A Researcher's Guide to the Safe Disposal of 3-Cyano-4-isopropylbenzoic Acid

This guide provides a comprehensive, step-by-step protocol for the proper handling and disposal of 3-Cyano-4-isopropylbenzoic acid. Developed for researchers, scientists, and drug development professionals, these procedu...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive, step-by-step protocol for the proper handling and disposal of 3-Cyano-4-isopropylbenzoic acid. Developed for researchers, scientists, and drug development professionals, these procedures are designed to ensure personnel safety, maintain laboratory integrity, and achieve full regulatory compliance. The dual-hazard nature of this compound, stemming from its cyano and carboxylic acid functional groups, necessitates a rigorous and informed approach to its waste management.

The Critical Hazard Analysis: Understanding the "Why"

Effective disposal begins with a clear understanding of the risks. 3-Cyano-4-isopropylbenzoic acid possesses two key chemical features that dictate its handling protocols:

  • The Cyano (-CN) Group: This is the primary hazard. In the presence of acids, cyanide-containing compounds can react to generate highly toxic and potentially lethal hydrogen cyanide (HCN) gas.[1] For this reason, cyanide-bearing waste must never be mixed with acidic waste streams, and acidification is strictly forbidden as a disposal method.[2] Under the Resource Conservation and Recovery Act (RCRA), most cyanide-containing wastes are regulated as acute hazardous waste.[1][2]

  • The Carboxylic Acid (-COOH) Group: This functional group makes the compound itself acidic. While neutralization is a common procedure for simple acid waste, the presence of the cyano group complicates this process significantly.[3][4] Attempting to neutralize this compound without a carefully controlled protocol could inadvertently create the acidic conditions that lead to HCN evolution.

Therefore, the core principle of disposal is to treat this compound as a cyanide-containing hazardous waste first and foremost, with its acidic properties being a secondary consideration that informs segregation and handling.

Immediate Safety Protocols & Personal Protective Equipment (PPE)

All handling and disposal activities must be conducted with strict adherence to safety protocols to mitigate exposure risks.

Location: All weighing, handling, and preparation of waste containers involving 3-Cyano-4-isopropylbenzoic acid must be performed within a certified laboratory chemical fume hood.[5][6][7] Keep acids out of the fume hood during handling unless they are essential for an ongoing experimental procedure.[5][6]

Required PPE: The following table summarizes the mandatory personal protective equipment.

PPE CategoryItemSpecifications & Rationale
Eye Protection Chemical Splash GogglesMust be compliant with OSHA 29 CFR 1910.133 or equivalent standards to protect against splashes of solutions or fine powders.[7]
Hand Protection Chemical-Resistant GlovesNitrile or neoprene gloves are recommended. Always inspect gloves for tears or holes before use. Double-gloving may be advisable for handling concentrated waste.[6][7]
Body Protection Laboratory CoatA flame-retardant, long-sleeved lab coat is required to protect skin and clothing from contamination.[7]
Respiratory Protection Chemical Fume HoodNot an item of PPE, but a mandatory engineering control to prevent the inhalation of dust or potential off-gassing.[6][7]

The Core Disposal Protocol: Waste Segregation & Collection

Under no circumstances should this chemical or its contaminated materials be disposed of down the drain or in general laboratory trash.[3][8] The required method is collection for disposal by a licensed hazardous waste management service, typically coordinated through your institution's Environmental Health & Safety (EHS) office.

Step 1: Designate a Satellite Accumulation Area (SAA) Establish a designated area within the laboratory, preferably inside a ventilated cabinet, for the accumulation of cyanide-containing waste. This area should be clearly marked with signage indicating the hazard.[6]

Step 2: Segregate Waste Streams Proper segregation is the most critical step to prevent dangerous chemical reactions.

  • Isolate from All Other Waste: Store cyanide waste containers separately from all other chemical waste, especially acids and oxidizers.[5][6]

  • Separate Solids and Liquids: Collect solid waste (e.g., residual powder, contaminated weigh boats, gloves, paper towels) and liquid waste (e.g., solutions containing the compound) in separate, dedicated containers.[5][6]

Step 3: Proper Containerization and Labeling

  • Container Selection: Use robust, leak-proof (liquid-tight) containers compatible with the waste.[9] Do not use containers that are easily broken, such as glass Schott bottles, for waste collection.[10] Do not fill liquid waste containers beyond 75% capacity to allow for vapor expansion.[11]

  • Labeling: All waste containers must be clearly and accurately labeled the moment waste is first added. The label must include:

    • The words "HAZARDOUS WASTE"[6]

    • The full chemical name: "3-Cyano-4-isopropylbenzoic acid Waste"

    • A clear warning: "Contains Cyanide - Do Not Mix with Acids" [6]

    • The date of initial accumulation.[6]

Step 4: Arrange for Professional Disposal Once the waste container is ready for removal, follow your institution's procedures to request a pickup from the EHS office or their designated hazardous waste contractor.[5][6]

Spill and Decontamination Procedures

Accidental spills and routine decontamination of glassware require a specific, validated protocol to safely neutralize the cyanide moiety.

CAUTION: This procedure must be performed entirely within a certified chemical fume hood while wearing all required PPE.

Step-by-Step Decontamination Protocol:

  • Initial Cleaning: Carefully remove any gross solid contamination with a plastic scraper or wipes. Place all contaminated materials into the solid cyanide hazardous waste container.

  • Alkaline Rinse: Prepare a pH 10 buffer solution. Rinse the contaminated surfaces or glassware thoroughly with this buffer.[5][6] This ensures an alkaline environment, which stabilizes the cyanide salt and prevents HCN formation.

  • Oxidative Deactivation: Freshly prepare a 10% bleach solution (sodium hypochlorite in water). Carefully apply this solution to the surfaces rinsed in the previous step.[5][6] Allow a contact time of at least 30 minutes. This process oxidizes the toxic cyanide (-CN) to the much less toxic cyanate (-OCN) ion.[12][13]

  • Final Rinse: After the required contact time, perform a final rinse with water.

  • Waste Disposal: All solutions and materials used in the decontamination process (buffer, bleach solution, wipes, gloves) must be collected and disposed of as cyanide-containing hazardous waste.[5][6]

Disposal Decision Workflow

The following diagram outlines the logical steps and decision points for the proper management of waste streams containing 3-Cyano-4-isopropylbenzoic acid.

G start Waste Generation (3-Cyano-4-isopropylbenzoic acid) assessment Hazard Assessment: Primary: Cyanide Hazard (HCN Risk) Secondary: Corrosive (Acidic) start->assessment ppe_check Action: Don Full PPE Work in Fume Hood assessment->ppe_check segregation_point Is waste solid or liquid? ppe_check->segregation_point solid_waste Solid Waste Stream (e.g., contaminated gloves, paper) segregation_point->solid_waste Solid liquid_waste Liquid Waste Stream (e.g., solutions) segregation_point->liquid_waste Liquid solid_container Place in dedicated, labeled 'SOLID CYANIDE HAZARDOUS WASTE' container. solid_waste->solid_container liquid_container Place in dedicated, labeled 'LIQUID CYANIDE HAZARDOUS WASTE' container. liquid_waste->liquid_container label_check Verify Container Label: 1. 'Hazardous Waste' 2. Full Chemical Name 3. 'Contains Cyanide - NO ACIDS' 4. Accumulation Date solid_container->label_check liquid_container->label_check storage Store in designated Satellite Accumulation Area (SAA). Segregate from ALL other chemicals. label_check->storage ehs_pickup Request Pickup from Environmental Health & Safety (EHS) storage->ehs_pickup

Caption: Decision workflow for handling 3-Cyano-4-isopropylbenzoic acid waste.

References

  • Agency for Toxic Substances and Disease Registry. (n.d.). Toxicological Profile for Cyanide. NCBI Bookshelf. Retrieved from [Link]

  • Division of Research Safety, University of Illinois. (2010). Disposal Restrictions for Cyanide Waste. Retrieved from [Link]

  • Stanford Environmental Health & Safety. (n.d.). Information on Cyanide Compounds. Retrieved from [Link]

  • National Research Council. (1995). Prudent Practices in the Laboratory: Handling and Disposal of Chemicals. The National Academies Press. Retrieved from [Link]

  • University of California, Santa Cruz. (2018). SOP for the safe use of cyanide compounds. Retrieved from [Link]

  • Ball State University. (n.d.). Disposal of Laboratory Wastes: Requirements for Chemical Disposal to Sinks and Drains. Retrieved from [Link]

  • University of British Columbia Safety & Risk Services. (n.d.). In-Laboratory Treatment of Chemical Waste. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds. Retrieved from [Link]

  • Physikalisch-Technische Bundesanstalt. (n.d.). Chemical Waste Management for Laboratories. Retrieved from [Link]

  • Universiti Tun Hussein Onn Malaysia. (n.d.). Guidelines on the Disposal of Chemical Wastes from Laboratories. Retrieved from [Link]

  • University of Massachusetts Amherst Environmental Health & Safety. (2020). Laboratory Waste Management Guidelines. Retrieved from [Link]

  • Environmental Safety Center, Japan. (n.d.). Laboratory Liquid Waste Disposal Flow Chart. Retrieved from [Link]

  • Nipissing University. (2019). Hazardous Materials Disposal Guide. Retrieved from [Link]

  • University of Canterbury. (2025). Laboratory Chemical Waste Handling and Disposal Guidelines. Retrieved from [Link]

  • University of Wisconsin–Madison Safety Department. (n.d.). Chapter 7 Chemical Disposal Procedures. Retrieved from [Link]

  • Sciencemadness Wiki. (2025). Proper disposal of chemicals. Retrieved from [Link]

  • University of Georgia Environmental Safety Division. (n.d.). Neutralization Guide. Retrieved from [Link]

Sources

Handling

Personal Protective Equipment (PPE) &amp; Handling Guide: 3-Cyano-4-isopropylbenzoic Acid

CAS: 854749-36-5 | Formula: C₁₁H₁₁NO₂ Role: Key Intermediate (e.g., JAK Inhibitor synthesis) Executive Safety Summary As a Senior Application Scientist, I must emphasize that while 3-Cyano-4-isopropylbenzoic acid is ofte...

Author: BenchChem Technical Support Team. Date: February 2026

CAS: 854749-36-5 | Formula: C₁₁H₁₁NO₂ Role: Key Intermediate (e.g., JAK Inhibitor synthesis)

Executive Safety Summary

As a Senior Application Scientist, I must emphasize that while 3-Cyano-4-isopropylbenzoic acid is often categorized alongside standard organic acids, its nitrile moiety (–CN) at the 3-position introduces specific toxicological considerations that generic safety protocols miss.

This compound presents a dual-hazard profile:

  • Acidic Corrosivity/Irritation: The carboxylic acid group (

    
    ) poses immediate risks to mucous membranes (eyes/lungs).
    
  • Nitrile Toxicity: While aromatic nitriles are generally more stable than aliphatic ones, metabolic processing or inadvertent mixing with strong oxidizers/acids can liberate toxic byproducts.

Core Directive: Treat this substance as a High-Hazard Irritant with potential for acute toxicity. Dust control is the primary operational objective.

Hazard Assessment & Risk Matrix

The following assessment extrapolates from structural analogs (4-cyanobenzoic acid and 4-isopropylbenzoic acid) where specific GHS data is harmonized.

Hazard ClassGHS CodeSignalMechanism of Action
Acute Toxicity (Oral) H302 WarningSystemic absorption; potential interference with cytochrome oxidase if metabolized to free CN⁻ (low but non-zero risk).
Skin Irritation H315 WarningAcidic proton donation causes dermatitis and chemical burns upon prolonged contact.
Eye Irritation H319 Danger Micro-crystalline dust can cause severe mechanical and chemical corneal abrasion.
STOT-SE (Resp) H335 WarningInhalation of dust triggers inflammation of the upper respiratory tract.
PPE Selection Strategy

Do not default to generic "lab safety" rules. Use this task-based selection matrix to ensure protection matches the exposure potential.

The "Why" Behind the Gear
  • Glove Material: We select Nitrile (0.11 mm minimum) not just for chemical resistance, but because Latex is permeable to many organic solvents used to dissolve this acid (e.g., DMF, DMSO) and offers poor protection against acidic permeation.

  • Respiratory Protection: The isopropyl group increases lipophilicity, making the dust potentially more bioavailable if inhaled. A standard surgical mask is insufficient .

Task-Based PPE Matrix
TaskBody ProtectionHand ProtectionEye/Face ProtectionRespiratory Protection
Solids Handling (Weighing, Aliquoting)Lab Coat (Cotton/Poly blend)+ Tyvek® Sleeves Double Nitrile Gloves (Outer: 5 mil, Inner: 4 mil)Chemical Splash Goggles (Unvented)N95 / P2 Respirator (If outside Fume Hood)
Solution Preparation (Dissolving in DMSO/DMF)Lab Coat + Butyl Rubber Apron Long-cuff Nitrile (Breakthrough >480 min for DMSO)Chemical Splash Goggles + Face Shield Fume Hood Required(Face velocity: 0.5 m/s)
Spill Cleanup (> 5 grams)Tyvek® Coverall (Type 5/6)Silver Shield / Laminate (Resists broad solvent range)Full-Face Respirator(P100 Cartridges)Full-Face Respirator(Organic Vapor/Acid Gas)
Operational Protocol: Safe Handling Workflow

This protocol uses a "Self-Validating" approach: every step includes a check to ensure safety before proceeding.

Phase 1: Engineering Controls (Pre-Work)
  • Verify Airflow: Ensure Fume Hood is operational. Tape a Kimwipe to the sash; if it doesn't pull inward at a 45° angle, STOP .

  • Static Elimination: This powder is prone to static charge. Use an ionizing bar or anti-static gun on the weighing boat to prevent "dust fly-out."

Phase 2: Weighing & Transfer
  • The "Tunnel" Technique: Do not weigh in the open hood center. Create a "tunnel" using the balance shield to minimize turbulence.

  • Solvent First: When preparing solutions, add the solvent to the flask before adding the solid (if possible) or use a powder funnel that extends deep into the flask neck to prevent rim contamination.

  • Decontamination: Immediately wipe the balance area with a saturated sodium bicarbonate (

    
    ) wipe to neutralize invisible acidic residues.
    
Phase 3: Waste Disposal
  • Segregation: Do NOT mix with strong oxidizing acids (Nitric/Chromic). The nitrile group can react violently.

  • Stream: Dispose of as "Cyanide-Containing Organic Waste" if your facility segregates nitriles; otherwise, "Combustible Organic Waste" for high-temperature incineration.

Visual Logic: Handling Decision Tree

The following diagram illustrates the critical decision points for handling 3-Cyano-4-isopropylbenzoic acid, ensuring no step is skipped.

HandlingWorkflow Start Start: Handling Request CheckState Check State: Solid vs. Solution Start->CheckState SolidPath Solid Handling CheckState->SolidPath Powder SolutionPath Solution Handling (DMSO/DMF) CheckState->SolutionPath Dissolved StaticCheck Static Control: Ionizer Ready? SolidPath->StaticCheck StaticCheck->SolidPath No (Fix it) Weighing Weighing: Inside Fume Hood ONLY StaticCheck->Weighing Yes Transfer Transfer to Reaction Vessel Weighing->Transfer GloveCheck Glove Check: Nitrile vs. Laminate? SolutionPath->GloveCheck GloveCheck->Transfer Correct PPE Decon Decontamination: Sodium Bicarb Wipe Transfer->Decon Waste Disposal: High-Temp Incineration Decon->Waste

Caption: Operational workflow emphasizing the critical "Stop-Checks" for static control (solids) and glove compatibility (solutions).

Emergency Response
  • Inhalation: Move to fresh air immediately. The cyano-group warrants observation for signs of hypoxia (dizziness, rapid breathing), though unlikely from simple dust exposure.

  • Eye Contact: Flush for 15 minutes minimum .[1][2][3] Time this. Acidic solids can embed in the conjunctiva; lifting eyelids is crucial.

  • Spill (Solid): Do not dry sweep. Cover with wet paper towels (water or dilute bicarbonate) to suppress dust, then scoop into a waste bag.

References
  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 10820, 4-Isopropylbenzoic acid (Analog). Retrieved from [Link]

  • Science Ready (2025). Safe Handling & Disposal of Organic Substances. Retrieved from [Link]

  • National Institutes of Health (2025). Bioremediation of cyanide-containing wastes. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.